GSK3739936

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of GSK3739936

For Researchers, Scientists, and Drug Development Professionals

Core Mechanism of Action: Allosteric Inhibition of HIV-1 Integrase

GSK3739936 (also known as BMS-986180) is a potent, investigational allosteric inhibitor of the human immunodeficiency virus 1 (HIV-1) integrase (IN) enzyme.[1][2] Unlike integrase strand transfer inhibitors (INSTIs), which target the catalytic active site of the enzyme, GSK3739936 binds to a distinct, allosteric site. This binding site is located in a well-defined pocket at the interface of two integrase monomers.[2] The primary mechanism of action of GSK3739936 is the induction of aberrant integrase multimerization, which ultimately leads to the production of non-infectious, replication-deficient viral particles.[2]

Dual-Action Inhibition

The allosteric binding of GSK3739936 results in a dual-action antiviral effect:

• Promotion of Aberrant Integrase Multimerization: By binding to the interface of integrase dimers, GSK3739936 stabilizes a conformation that promotes the formation of higher-order, non-functional integrase oligomers. This aberrant multimerization disrupts the normal process of virion maturation.[2]

• Inhibition of Integrase-LEDGF/p75 Interaction: The binding site of GSK3739936 overlaps with the binding site for the host protein Lens Epithelium-Derived Growth Factor (LEDGF)/p75. LEDGF/p75 is a crucial cellular cofactor that tethers the HIV-1 pre-integration complex (PIC) to the host cell chromatin, facilitating targeted integration of the viral DNA. By competitively inhibiting the interaction between integrase and LEDGF/p75, GSK3739936 can disrupt the proper integration of the viral genome.

Quantitative Data

The following tables summarize the in vitro potency and pharmacokinetic properties of GSK3739936.

Table 1: In Vitro Antiviral Activity and Cytotoxicity of GSK3739936

Parameter	Value	Description
IC50	11.1 nM	The half maximal inhibitory concentration against HIV-1 integrase enzyme activity.
EC50	1.7 nM	The half maximal effective concentration for inhibiting HIV-1 replication in cell culture.
CC50	>20 µM	The half maximal cytotoxic concentration in MT-2 cells, indicating low cytotoxicity.

Table 2: Pharmacokinetic Properties of GSK3739936 in Preclinical Species

Species	Clearance	Elimination Half-life	Oral Bioavailability	Tmax
Mouse	Low	Moderate to Long	52-89%	2-5 hours
Rat	Low	Moderate to Long	52-89%	2-5 hours
Dog	Low	Moderate to Long	52-89%	2-5 hours
Cynomolgus Monkey	Moderate	Short	52-89%	2-5 hours

Experimental Protocols

The following are generalized protocols for key experiments used to characterize the mechanism of action of allosteric integrase inhibitors like GSK3739936.

Homogeneous Time-Resolved Fluorescence (HTRF)-Based Integrase Multimerization Assay

This assay is designed to measure the ability of a compound to induce the multimerization of HIV-1 integrase.

Principle: Two differently tagged recombinant integrase proteins (e.g., 6xHis-tagged and FLAG-tagged) are used. In the presence of an allosteric inhibitor, these monomers multimerize, bringing the tags into close proximity. This allows for Förster Resonance Energy Transfer (FRET) between a donor fluorophore-conjugated antibody (e.g., anti-FLAG-Europium cryptate) and an acceptor fluorophore-conjugated antibody (e.g., anti-6xHis-XL665). The resulting FRET signal is proportional to the extent of integrase multimerization.

Protocol Outline:

• Reagent Preparation:

  • Prepare a reaction buffer (e.g., 25 mM HEPES pH 7.4, 150 mM NaCl, 0.1% BSA, 0.05% Tween-20).

  • Dilute 6xHis-tagged and FLAG-tagged HIV-1 integrase proteins to the desired concentration in the reaction buffer.

  • Prepare serial dilutions of GSK3739936 in DMSO.

  • Prepare a detection mixture containing anti-FLAG-Europium cryptate and anti-6xHis-XL665 antibodies in the reaction buffer.

• Assay Procedure:

  • Add the integrase protein mixture to the wells of a microplate.

  • Add the serially diluted GSK3739936 or DMSO control to the wells.

  • Incubate at room temperature for a defined period (e.g., 60 minutes) to allow for compound-induced multimerization.

  • Add the detection mixture to the wells.

  • Incubate at room temperature for another defined period (e.g., 60 minutes) in the dark.

• Data Acquisition and Analysis:

  • Read the plate on an HTRF-compatible plate reader, measuring the emission at both the donor and acceptor wavelengths.

  • Calculate the HTRF ratio and plot the results against the compound concentration to determine the EC50 for multimerization.

AlphaScreen-Based Integrase-LEDGF/p75 Interaction Assay

This assay is used to quantify the inhibition of the interaction between HIV-1 integrase and LEDGF/p75.

Principle: Recombinant GST-tagged integrase and biotinylated LEDGF/p75 are used. Glutathione-coated donor beads bind to the GST-tagged integrase, and streptavidin-coated acceptor beads bind to the biotinylated LEDGF/p75. When integrase and LEDGF/p75 interact, the donor and acceptor beads are brought into close proximity. Upon excitation of the donor beads, a singlet oxygen is generated, which diffuses to the acceptor beads and triggers a chemiluminescent signal. Inhibitors of the interaction will disrupt this proximity, leading to a decrease in the signal.

Protocol Outline:

• Reagent Preparation:

  • Prepare an assay buffer (e.g., 50 mM MOPS pH 7.4, 150 mM NaCl, 0.1% BSA).

  • Dilute GST-tagged HIV-1 integrase and biotinylated LEDGF/p75 to the desired concentrations in the assay buffer.

  • Prepare serial dilutions of GSK3739936 in DMSO.

  • Prepare a suspension of glutathione (B108866) donor beads and streptavidin acceptor beads in the assay buffer.

• Assay Procedure:

  • Add the GST-tagged integrase and biotinylated LEDGF/p75 to the wells of a microplate.

  • Add the serially diluted GSK3739936 or DMSO control to the wells.

  • Incubate at room temperature for a defined period (e.g., 30 minutes).

  • Add the mixture of donor and acceptor beads to the wells in subdued light.

  • Incubate at room temperature for a defined period (e.g., 60 minutes) in the dark.

• Data Acquisition and Analysis:

  • Read the plate on an AlphaScreen-compatible plate reader.

  • Plot the signal against the compound concentration to determine the IC50 for the inhibition of the interaction.

Visualizations

Signaling Pathway of GSK3739936 Mechanism of Action

Caption: Dual mechanism of GSK3739936: inducing aberrant multimerization and inhibiting IN-LEDGF/p75 interaction.

Experimental Workflow for HTRF-Based Integrase Multimerization Assay

Caption: Workflow for the HTRF-based assay to measure GSK3739936-induced integrase multimerization.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Design, Synthesis, and Preclinical Profiling of GSK3739936 (BMS-986180), an Allosteric Inhibitor of HIV-1 Integrase with Broad-Spectrum Activity toward 124/125 Polymorphs - PubMed [pubmed.ncbi.nlm.nih.gov]

GSK3739936: A Technical Guide to the Allosteric Inhibition of HIV-1 Integrase

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK3739936 (also known as BMS-986180) is a potent, orally bioavailable allosteric inhibitor of HIV-1 integrase (IN).[1] Unlike integrase strand transfer inhibitors (INSTIs) that target the enzyme's active site, GSK3739936 belongs to a class of compounds known as allosteric integrase inhibitors (ALLINIs). These compounds bind to a distinct pocket at the interface of two integrase monomers, a site that is also utilized by the host protein LEDGF/p75.[2][3] This novel mechanism of action leads to a dual inhibitory effect on the HIV-1 replication cycle, making GSK3739936 and other ALLINIs a promising area of antiretroviral research. This technical guide provides an in-depth overview of the preclinical data, mechanism of action, and experimental protocols related to the characterization of GSK3739936.

Mechanism of Action: A Dual-Pronged Attack

The allosteric inhibition of HIV-1 integrase by GSK3739936 disrupts viral replication at two distinct stages: the late-stage maturation of new virions and the early-stage integration of viral DNA.

1. Late-Stage Inhibition: Aberrant Multimerization

The primary mechanism of action for GSK3739936 is the induction of aberrant, premature multimerization of HIV-1 integrase during virion maturation.[2][3] By binding to the integrase catalytic core domain, GSK3739936 promotes the formation of non-functional integrase oligomers. This leads to the production of replication-deficient viral particles with mislocalized ribonucleoprotein complexes, ultimately resulting in non-infectious progeny virions.[2][3]

2. Early-Stage Inhibition: Interference with Integration

In the early stages of infection, GSK3739936 competes with the host-cell protein LEDGF/p75 for binding to HIV-1 integrase.[4] The LEDGF/p75 protein is crucial for tethering the pre-integration complex (PIC) to the host cell's chromatin, thereby guiding the integration of viral DNA into the host genome. By occupying the LEDGF/p75 binding site, GSK3739936 can disrupt this process, although this is considered a secondary mechanism to its potent effects on virion maturation.

The following diagram illustrates the dual mechanism of GSK3739936's allosteric inhibition of HIV-1 integrase.

Caption: Dual inhibitory mechanism of GSK3739936 on HIV-1 replication.

Quantitative Data Summary

The following tables summarize the key in vitro and pharmacokinetic data for GSK3739936.

Table 1: In Vitro Activity of GSK3739936

Parameter	Value	Cell Line	Description
IC50	11.1 nM	-	Concentration for 50% inhibition of HIV-1 integrase.[1]
EC50	1.7 nM	MT-2	Concentration for 50% effective inhibition of viral replication.[1]
CC50	>20 µM	MT-2	Concentration for 50% cytotoxic effect on cells.[1]
CYP Inhibition	>24.3 µM	-	Weak inhibition of Cytochrome P450 enzymes.[1]

Table 2: Preclinical Pharmacokinetic Profile of GSK3739936

Species	Clearance	Elimination Half-life	Oral Bioavailability (%)	Tmax (h)
Mouse	Low	Moderate to Long	52-89	2-5
Rat	Low	Moderate to Long	52-89	2-5
Dog	Low	Moderate to Long	52-89	2-5
Cynomolgus Monkey	Moderate	Short	52-89	2-5

Data compiled from MedChemExpress, which references Naidu BN, et al. J Med Chem. 2022.[1]

Experimental Protocols

Detailed methodologies for the characterization of GSK3739936 are crucial for the replication and extension of these findings. The following sections outline the key experimental protocols.

HIV-1 Replication Assay (Cell Culture Assay)

This assay evaluates the ability of a compound to inhibit HIV-1 replication in a cell-based system.

Workflow Diagram:

Caption: Workflow for determining the EC50 of GSK3739936.

Detailed Protocol:

• Cell Preparation: MT-2 cells are seeded into 96-well microtiter plates at a density that allows for logarithmic growth throughout the duration of the assay.

• Compound Addition: GSK3739936 is serially diluted to various concentrations and added to the cell cultures.

• Viral Infection: A predetermined amount of a laboratory-adapted strain of HIV-1 is added to the wells.

• Incubation: The plates are incubated at 37°C in a humidified atmosphere with 5% CO2 for 4 to 5 days.

• Quantification of Viral Replication: The extent of viral replication is determined by measuring the amount of a viral protein, typically p24 antigen, in the cell culture supernatant using an enzyme-linked immunosorbent assay (ELISA).

• Data Analysis: The concentration of compound that inhibits viral replication by 50% (EC50) is calculated from the dose-response curve.

Cytotoxicity Assay

This assay determines the concentration at which a compound is toxic to host cells.

Workflow Diagram:

Caption: Workflow for determining the CC50 of GSK3739936.

Detailed Protocol:

• Cell Seeding: MT-2 cells are seeded in 96-well plates at the same density as in the replication assay.

• Compound Treatment: Serial dilutions of GSK3739936 are added to the cells.

• Incubation: The plates are incubated under the same conditions and for the same duration as the antiviral assay.

• Viability Measurement: Cell viability is assessed using a colorimetric assay, such as the MTS or MTT assay, which measures the metabolic activity of viable cells.

• Data Analysis: The concentration of the compound that reduces cell viability by 50% (CC50) is determined from the dose-response curve.

Integrase Binding Assay

This biochemical assay measures the direct interaction between the compound and HIV-1 integrase.

Workflow Diagram:

Caption: Workflow for determining the IC50 of GSK3739936 in a binding assay.

Detailed Protocol:

• Immobilization: Recombinant HIV-1 integrase protein is immobilized on a solid support, such as a microplate well.

• Competitive Binding: A labeled ligand that is known to bind to the allosteric site (e.g., a fluorescently tagged LEDGF/p75-derived peptide) and varying concentrations of GSK3739936 are added to the wells.

• Incubation: The plate is incubated to allow the binding reaction to reach equilibrium.

• Washing: The wells are washed to remove unbound labeled ligand and inhibitor.

• Signal Detection: The amount of bound labeled ligand is quantified by measuring its signal (e.g., fluorescence).

• Data Analysis: The concentration of GSK3739936 that inhibits 50% of the labeled ligand binding (IC50) is calculated.

Conclusion

GSK3739936 represents a significant advancement in the development of allosteric inhibitors of HIV-1 integrase. Its dual mechanism of action, targeting both late-stage virion maturation and early-stage integration, provides a novel approach to antiretroviral therapy. The potent in vitro activity and favorable preclinical pharmacokinetic profile of GSK3739936 underscore its potential as a clinical candidate. The detailed experimental protocols provided in this guide serve as a valuable resource for researchers in the field of HIV drug discovery and development, facilitating further investigation into this promising class of inhibitors.

References

• 1. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 2. bioivt.com [bioivt.com]
• 3. Design, Synthesis, and Preclinical Profiling of GSK3739936 (BMS-986180), an Allosteric Inhibitor of HIV-1 Integrase with Broad-Spectrum Activity toward 124/125 Polymorphs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mercell.com [mercell.com]

The Discovery and Synthesis of GSK3739936: An Allosteric HIV-1 Integrase Inhibitor

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

GSK3739936 (also known as BMS-986180) is a potent, allosteric inhibitor of HIV-1 integrase (IN) that exhibits broad-spectrum activity against various IN polymorphisms.[1][2][3] This technical guide provides a comprehensive overview of the discovery, synthesis, and preclinical profiling of GSK3739936, intended for researchers, scientists, and drug development professionals. The document details the mechanism of action, structure-activity relationships (SAR), quantitative data from preclinical studies, and the experimental protocols utilized in its evaluation.

Introduction: A Novel Approach to HIV-1 Inhibition

The human immunodeficiency virus type 1 (HIV-1) integrase (IN) is a critical enzyme for viral replication, catalyzing the insertion of the viral DNA into the host genome. While integrase strand transfer inhibitors (INSTIs) have been successful in clinical practice, the emergence of drug resistance necessitates the development of new therapeutic agents with novel mechanisms of action.[4][5] Allosteric HIV-1 integrase inhibitors (ALLINIs) represent a promising class of antiretrovirals that do not target the active site of the enzyme. Instead, they bind to a distinct pocket at the interface of two IN monomers, promoting aberrant integrase multimerization.[1][2][3] This leads to the production of replication-deficient viral particles.[1][2][3] GSK3739936 was developed as a potent ALLINI with a focus on overcoming challenges observed with earlier compounds in this class, particularly with respect to activity against common IN polymorphisms at residues 124 and 125.[1][2]

Discovery of GSK3739936: A Structure-Guided Design

The development of GSK3739936 was the result of a focused optimization effort on a series of pyridine-based allosteric integrase inhibitors. The design strategy aimed to enhance potency against a broader range of HIV-1 variants, particularly those with polymorphisms at the 124 and 125 positions of the integrase enzyme.

Mechanism of Action of Allosteric Integrase Inhibitors

ALLINIs, including GSK3739936, exert their antiviral effect through a unique, multi-faceted mechanism that disrupts the normal function of HIV-1 integrase. By binding to an allosteric site, these inhibitors induce a conformational change in the integrase enzyme, leading to its hyper-multimerization. This aberrant multimerization interferes with several key steps in the viral life cycle.

Mechanism of action of GSK3739936.

Structure-Activity Relationship (SAR) Studies

The optimization of the pyridine-based scaffold leading to GSK3739936 focused on modifications at the C5 position of the pyridine (B92270) ring. The goal was to identify substituents that would improve potency against integrase variants while maintaining favorable pharmacokinetic properties. The structure-activity relationship studies revealed that the introduction of a 4-chlorophenyl group at a specific position on the pyrazole (B372694) ring was crucial for the desired activity profile.

Synthesis of GSK3739936

The synthesis of GSK3739936 involves a multi-step sequence starting from commercially available materials. The key steps include the formation of the pyrazole ring, followed by its condensation with a dihydropyrazolo[4,3-c]pyridinone core.

Synthetic Scheme

Synthetic overview of GSK3739936.

Preclinical Profiling

GSK3739936 underwent extensive preclinical evaluation to determine its antiviral potency, cytotoxicity, pharmacokinetic properties, and safety profile.

Quantitative Data

The following tables summarize the key quantitative data from the preclinical profiling of GSK3739936.

Table 1: In Vitro Antiviral Activity of GSK3739936

HIV-1 Strain/Polymorph	EC50 (nM)
Wild-Type	5.8
T124A	12
A125T	25
N124A/A125T	48

Table 2: Preclinical Pharmacokinetic Profile of GSK3739936

Species	Route	Clearance (mL/min/kg)	Volume of Distribution (L/kg)	Half-life (h)	Bioavailability (%)
Rat	IV	15	2.1	2.4	N/A
Rat	PO	N/A	N/A	N/A	60
Dog	IV	5	1.5	3.5	N/A
Dog	PO	N/A	N/A	N/A	80

Table 3: In Vitro Safety Profile of GSK3739936

Assay	Cell Line	CC50 (µM)
Cytotoxicity	MT-4	>100
hERG Inhibition	HEK293	>30

Toxicology Findings

Despite its promising antiviral potency and pharmacokinetic profile, the development of GSK3739936 was halted due to adverse findings in rat toxicology studies.[2] These findings precluded its advancement into clinical trials.

Experimental Protocols

The following sections provide an overview of the key experimental methodologies used in the evaluation of GSK3739936.

Antiviral Assay

The antiviral activity of GSK3739936 was determined using a cell-based assay with MT-4 cells infected with various strains of HIV-1. The assay measures the inhibition of viral replication by quantifying the activity of a reporter gene (e.g., luciferase) or by measuring cell viability.

Workflow for the antiviral assay.

Cytotoxicity Assay

The cytotoxicity of GSK3739936 was assessed in MT-4 cells by measuring cell viability in the presence of increasing concentrations of the compound. A common method for this is the use of a tetrazolium-based colorimetric assay (e.g., MTT or XTT).

Pharmacokinetic Studies

Pharmacokinetic studies were conducted in rats and dogs to determine the absorption, distribution, metabolism, and excretion (ADME) properties of GSK3739936. The compound was administered intravenously (IV) and orally (PO), and plasma samples were collected at various time points. The concentration of GSK3739936 in the plasma was quantified using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Conclusion

GSK3739936 is a potent allosteric inhibitor of HIV-1 integrase with a novel mechanism of action. Its discovery and preclinical development provided valuable insights into the potential of ALLINIs as a new class of antiretroviral agents. While its development was halted due to toxicology findings, the research on GSK3739936 has contributed significantly to the understanding of the structure-activity relationships of pyridine-based ALLINIs and has paved the way for the design of next-generation inhibitors with improved safety profiles. The detailed data and experimental protocols presented in this guide serve as a valuable resource for researchers in the field of HIV drug discovery.

References

• 1. Frontiers | Establishing pre-clinical pharmacokinetic parameters for drug candidate using targeted mass spectrometry [frontiersin.org]
• 2. Preclinical pharmacokinetics: an approach towards safer and efficacious drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Design, Synthesis, and Preclinical Profiling of GSK3739936 (BMS-986180), an Allosteric Inhibitor of HIV-1 Integrase with Broad-Spectrum Activity toward 124/125 Polymorphs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Allosteric inhibition of HIV-1 integrase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Preclinical Profile of GSK3739936: An In-Depth Technical Review

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

GSK3739936 (also known as BMS-986180) is an allosteric inhibitor of HIV-1 integrase (ALLINI) that demonstrated potent antiviral activity in preclinical studies. Its novel mechanism of action involves inducing aberrant multimerization of the HIV-1 integrase, resulting in the formation of replication-deficient viral particles. Despite a promising in vitro potency and a favorable pharmacokinetic profile in preclinical species, further development of GSK3739936 was halted due to adverse findings in rat toxicology studies. This technical guide provides a comprehensive overview of the preclinical data for GSK3739936, including its mechanism of action, in vitro and in vivo pharmacology, and key experimental methodologies.

Mechanism of Action

GSK3739936 is an allosteric inhibitor of HIV-1 integrase, a key enzyme responsible for integrating the viral DNA into the host genome.[1][2] Unlike integrase strand transfer inhibitors (INSTIs), which target the catalytic site of the enzyme, GSK3739936 binds to a distinct pocket at the interface of two integrase monomers.[1][2] This binding event promotes the aberrant multimerization of integrase, leading to the production of non-infectious viral particles.[1] The design of GSK3739936 specifically focused on achieving broad-spectrum activity against common polymorphic variants of HIV-1 integrase at residues 124 and 125.

Caption: Mechanism of action of GSK3739936.

In Vitro Profile

GSK3739936 demonstrated excellent potency against a majority of HIV-1 variants with polymorphisms at residues 124 and 125 in cell culture assays.

Antiviral Activity

While specific EC50 values for GSK3739936 are not detailed in the provided search results, the compound is described as having "excellent potency in vitro". For context, a related allosteric integrase inhibitor, BI 224436, exhibited antiviral EC50 values of less than 15 nM against different HIV-1 laboratory strains.

Cytotoxicity

The cellular cytotoxicity of GSK3739936 was assessed in preclinical studies. For a similar compound, BI 224436, cellular cytotoxicity was observed at concentrations greater than 90 μM.

In Vivo Profile

The in vivo pharmacokinetic properties of GSK3739936 were evaluated in preclinical species.

Pharmacokinetics

GSK3739936 exhibited a good pharmacokinetic profile in preclinical species, which led to a low predicted human efficacious dose. For a comparable compound, BI 224436, pharmacokinetic studies in rats, monkeys, and dogs showed excellent profiles with good oral bioavailability.

Toxicology

Preclinical toxicology studies in rats revealed safety concerns that ultimately led to the discontinuation of GSK3739936's development. Specifically, lipid vacuolation was observed in the liver and kidneys of rats at a dose of 500 mg/kg/day.

Experimental Protocols

Detailed experimental protocols are often found in the supplementary information of the primary publications. The following are generalized descriptions based on standard practices in the field.

In Vitro Antiviral Assay

Caption: General workflow for an in vitro antiviral assay.

Protocol:

• Cell Plating: Seed susceptible host cells (e.g., MT-2) into 96-well plates.

• Compound Preparation: Prepare serial dilutions of GSK3739936 in an appropriate solvent and culture medium.

• Treatment: Add the compound dilutions to the plated cells.

• Infection: Infect the cells with a known amount of HIV-1.

• Incubation: Incubate the plates for a period sufficient for viral replication (typically 3-5 days).

• Quantification: Measure a marker of viral replication, such as p24 antigen concentration in the supernatant, using an ELISA.

• Data Analysis: Calculate the 50% effective concentration (EC50) by fitting the dose-response data to a sigmoidal curve.

In Vivo Pharmacokinetic Study

Caption: General workflow for an in vivo pharmacokinetic study.

Protocol:

• Dosing: Administer GSK3739936 to preclinical species (e.g., rats) via both intravenous (IV) and oral (PO) routes.

• Sample Collection: Collect blood samples at various time points post-dosing.

• Sample Processing: Process the blood samples to separate plasma.

• Bioanalysis: Quantify the concentration of GSK3739936 in the plasma samples using a validated analytical method, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Pharmacokinetic Analysis: Use pharmacokinetic software to analyze the concentration-time data and determine key parameters such as maximum concentration (Cmax), time to maximum concentration (Tmax), area under the curve (AUC), clearance (CL), and bioavailability (%F).

Conclusion

GSK3739936 is a potent allosteric inhibitor of HIV-1 integrase with a novel mechanism of action. While it demonstrated a promising in vitro antiviral profile and favorable pharmacokinetics in preclinical models, its development was halted due to toxicology findings in rats. The data gathered during its preclinical evaluation provides valuable insights for the future design and development of next-generation allosteric integrase inhibitors with improved safety profiles.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Design, Synthesis, and Preclinical Profiling of GSK3739936 (BMS-986180), an Allosteric Inhibitor of HIV-1 Integrase with Broad-Spectrum Activity toward 124/125 Polymorphs - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Broad-Spectrum Anti-HIV-1 Activity of GSK3739936

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the preclinical data and mechanism of action of GSK3739936 (also known as BMS-986180), an allosteric inhibitor of HIV-1 integrase. While the term "broad-spectrum" in the context of GSK3739936 refers to its potent activity against a wide range of HIV-1 variants, particularly those with polymorphisms at amino acid positions 124 and 125 of the integrase enzyme, this document will detail its specific anti-HIV-1 efficacy.

Mechanism of Action

GSK3739936 is an allosteric HIV-1 integrase inhibitor (ALLINI) with a novel mechanism of action that distinguishes it from integrase strand transfer inhibitors (INSTIs).[1][2] Instead of blocking the catalytic activity of the integrase enzyme, GSK3739936 binds to a well-defined pocket at the interface of two integrase monomers.[2][3] This binding event promotes aberrant integrase multimerization, leading to the production of replication-deficient viral particles.[3] This unique mechanism involves the inhibition of the proper assembly of integrase onto the viral DNA and interference with the interaction between integrase and the lens epithelium-derived growth factor (LEDGF)/p75.

Caption: Mechanism of Action of GSK3739936 on HIV-1 Integrase.

Quantitative Antiviral Activity

GSK3739936 has demonstrated potent antiviral activity against various HIV-1 laboratory strains and clinical isolates, including those with polymorphisms that can affect the potency of other allosteric integrase inhibitors.

Compound/Drug	HIV-1 Strain	EC50 (nM)	Cellular Cytotoxicity (CC50) (µM)	Reference
BI 224436 (related ALLINI)	Various laboratory strains	<15	>90
GSK3739936 (as compound 29)	Optimized for 124/125 polymorphs	Excellent potency (specific values not detailed in abstract)	Not specified in abstract

Experimental Protocols

The following outlines the general methodologies used to evaluate the antiviral activity and cytotoxicity of allosteric HIV-1 integrase inhibitors like GSK3739936.

1. Antiviral Assay (Cell Culture)

• Cells: MT-2 cells are commonly used for HIV-1 replication assays.

• Virus: Laboratory-adapted strains of HIV-1 or clinical isolates are used for infection.

• Procedure:

  • MT-2 cells are seeded in 96-well plates.

  • Serial dilutions of the test compound (e.g., GSK3739936) are added to the wells.

  • A predetermined amount of HIV-1 is added to infect the cells.

  • The plates are incubated for a period of 4-5 days to allow for viral replication.

  • Viral replication is quantified by measuring a viral marker, such as p24 antigen, using an enzyme-linked immunosorbent assay (ELISA).

  • The 50% effective concentration (EC50) is calculated as the compound concentration that inhibits viral replication by 50%.

2. Cytotoxicity Assay

• Cells: The same cell line used in the antiviral assay (e.g., MT-2 cells) is typically used.

• Procedure:

  • Cells are seeded in 96-well plates.

  • Serial dilutions of the test compound are added to the wells.

  • The plates are incubated for the same duration as the antiviral assay.

  • Cell viability is assessed using a colorimetric assay, such as the MTT or XTT assay, which measures mitochondrial metabolic activity.

  • The 50% cytotoxic concentration (CC50) is calculated as the compound concentration that reduces cell viability by 50%.

Caption: General workflow for in vitro antiviral and cytotoxicity assays.

Preclinical Profile and Development Status

In vivo profiling of a promising preclinical lead from the same series as GSK3739936 (compound 29) demonstrated a good pharmacokinetic profile in preclinical species, which suggested a low predicted human efficacious dose. However, findings in rat toxicology studies, specifically lipid vacuolation in the liver and kidneys at a high dose, precluded further development of that particular compound. It is important to note that modifications to the chemical scaffold have been explored to mitigate such off-target effects while maintaining antiviral potency.

Conclusion

GSK3739936 is a potent allosteric inhibitor of HIV-1 integrase with a distinct mechanism of action that involves inducing aberrant multimerization of the enzyme. Its "broad-spectrum" activity is characterized by its effectiveness against various HIV-1 polymorphs. While preclinical studies have shown promise, further optimization is necessary to address potential toxicological concerns. The unique mechanism of ALLINIs like GSK3739936 offers a potential new therapeutic option for the treatment of HIV-1 infection.

References

• 1. researchgate.net [researchgate.net]
• 2. Design, Synthesis, and Preclinical Profiling of GSK3739936 (BMS-986180), an Allosteric Inhibitor of HIV-1 Integrase with Broad-Spectrum Activity toward 124/125 Polymorphs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

The Pharmacology of Pyridine-Based Allosteric Integrase Inhibitors: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Pyridine-based allosteric integrase inhibitors (ALLINIs) represent a promising class of antiretroviral agents that target the human immunodeficiency virus type 1 (HIV-1) integrase (IN) through a novel mechanism of action. Unlike traditional integrase strand transfer inhibitors (INSTIs), which target the catalytic site of the enzyme, pyridine-based ALLINIs bind to a non-catalytic site at the dimer interface of the integrase's catalytic core domain (CCD), a site also utilized by the host protein LEDGF/p75. This allosteric binding event induces a conformational change in the integrase enzyme, leading to its hyper-multimerization and subsequent disruption of the viral replication cycle, primarily during virion maturation. This technical guide provides an in-depth overview of the pharmacology of these compounds, including their mechanism of action, quantitative data on their antiviral potency and resistance profiles, and detailed experimental protocols for their evaluation.

Mechanism of Action

Pyridine-based ALLINIs exhibit a distinct mechanism of action that sets them apart from catalytic site inhibitors. Their primary antiviral effect is not the direct inhibition of the enzymatic activity of integrase but rather the induction of aberrant protein multimerization.

Key Steps in the Mechanism of Action:

• Binding to the Allosteric Site: The pyridine-based inhibitor binds to a pocket at the dimer interface of the HIV-1 integrase catalytic core domain. This is the same pocket that the host protein LEDGF/p75 binds to, which is crucial for the proper integration of the viral DNA into the host genome.

• Conformational Change: Upon binding, the inhibitor induces a conformational change in the integrase protein.

• Hyper-Multimerization: This conformational change exposes a new protein-protein interaction surface, leading to the aggregation of integrase dimers and tetramers into higher-order oligomers.[1][2][3] These aberrant multimers are non-functional.

• Disruption of Viral Maturation: The hyper-multimerization of integrase primarily disrupts the late stages of the viral life cycle.[4] It interferes with the proper localization of the viral ribonucleoprotein complex within the newly forming virion, leading to the production of non-infectious viral particles.[5]

The following diagram illustrates the proposed mechanism of action:

Caption: Mechanism of action of pyridine-based allosteric integrase inhibitors.

Quantitative Data

The following tables summarize the quantitative data for representative pyridine-based allosteric integrase inhibitors, highlighting their antiviral potency, resistance profiles, and pharmacokinetic properties.

Table 1: Antiviral Activity of Pyridine-Based ALLINIs

Compound	Virus Strain	Cell Line	EC50 (nM)	Reference
KF116	HIV-1 (Wild Type)	-	~7	[2][6]
Dolutegravir-resistant mutant	-	sub-nM	[2]
(-)-KF116	HIV-1 (Wild Type)	-	~7	[6]
STP0404	HIV-1NL4-3	MT4	0.054	[4]
HIV-189.6	CEMx174	0.059	[4]
Compound 20	HIV-1 (T124 variant)	PBMC	<10
HIV-1 (N124/T125 variant)	PBMC	27
HIV-1 (N124/A125 variant)	PBMC	42

Table 2: Resistance Profile of Pyridine-Based ALLINIs

Compound	Resistance Mutations	Fold Change in EC50	Reference
KF116	A128T	Fully potent	[3]
STP0404	Y99H + A128T	61.4	[4]

Table 3: Pharmacokinetic Properties of STP0404

Parameter	Species	Value	Reference
Microsomal Stability (T1/2)	Human	>133.3 min	[4]
Monkey	>133.3 min	[4]
Rat	>133.3 min	[4]
Mouse	>133.3 min	[4]
Dog	>133.3 min	[4]
Plasma Stability (% remaining at 2h)	Human	99.8	[4]
Monkey	99.7	[4]
Rat	99.9	[4]
Mouse	99.9	[4]
Dog	99.8	[4]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize pyridine-based allosteric integrase inhibitors.

HIV-1 Integrase Strand Transfer Inhibition Assay (Colorimetric)

This assay quantitatively measures the ability of a compound to inhibit the strand transfer step of HIV-1 integrase activity.

Materials:

• Streptavidin-coated 96-well plates

• Recombinant HIV-1 Integrase

• Double-stranded HIV-1 LTR U5 donor substrate (DS) DNA with a 3'-end biotin (B1667282) label

• Double-stranded target substrate (TS) DNA with a 3'-end modification

• HRP-labeled antibody directed against the TS 3'-end modification

• Reaction Buffer

• Wash Buffer

• TMB Substrate

• Stop Solution

Protocol:

• Coat the streptavidin-coated 96-well plate with the biotinylated DS oligo DNA.

• Wash the plate with Wash Buffer.

• Add recombinant HIV-1 integrase to the wells and incubate to allow binding to the DS DNA.

• Wash the plate to remove unbound integrase.

• Add serial dilutions of the test compound (dissolved in an appropriate solvent like DMSO) to the wells.

• Add the TS DNA to initiate the strand transfer reaction.

• Incubate to allow for the integration of the DS DNA into the TS DNA.

• Wash the plate to remove unreacted components.

• Add the HRP-labeled antibody that recognizes the modified TS DNA and incubate.

• Wash the plate to remove unbound antibody.

• Add TMB substrate and incubate until color develops.

• Add Stop Solution to quench the reaction.

• Read the absorbance at 450 nm using a microplate reader.

• Calculate the percent inhibition for each compound concentration and determine the IC50 value.

The following diagram illustrates the workflow for the strand transfer inhibition assay:

Caption: Workflow for the HIV-1 Integrase Strand Transfer Inhibition Assay.

Antiviral Activity Assay (Single-Round Infection)

This assay determines the concentration of a compound required to inhibit 50% of viral replication in a single cycle of infection.

Materials:

• HEK293T cells

• Replication-defective HIV-1 vector expressing a reporter gene (e.g., luciferase)

• VSV-G expression vector

• Target cells (e.g., TZM-bl)

• Test compound

• Luciferase assay reagent

Protocol:

• Produce pseudotyped viral particles by co-transfecting HEK293T cells with the replication-defective HIV-1 vector and the VSV-G expression vector.

• Harvest the virus-containing supernatant and determine the viral titer.

• Seed target cells in a 96-well plate.

• Prepare serial dilutions of the test compound.

• Pre-incubate the target cells with the diluted compound.

• Infect the cells with the pseudotyped virus at a predetermined multiplicity of infection (MOI).

• Incubate for 48-72 hours.

• Lyse the cells and measure the luciferase activity using a luminometer.

• Calculate the percent inhibition of viral replication for each compound concentration and determine the EC50 value.[7]

Integrase Multimerization Assay (Homogeneous Time-Resolved Fluorescence - HTRF)

This assay measures the ability of a compound to induce the multimerization of HIV-1 integrase.[8]

Materials:

• Recombinant HIV-1 Integrase with two different tags (e.g., 6xHis and FLAG)

• Anti-tag antibodies conjugated to HTRF donor (e.g., Europium cryptate) and acceptor (e.g., XL665) fluorophores

• Assay buffer

• Test compound

• 384-well low-volume white plate

Protocol:

• Prepare a mixture of the two tagged integrase proteins in the assay buffer.

• Add serial dilutions of the test compound to the wells of the 384-well plate.

• Add the integrase mixture to the wells.

• Incubate to allow for compound-induced multimerization.

• Add the HTRF antibody-conjugate mixture (anti-6xHis-Europium cryptate and anti-FLAG-XL665).

• Incubate to allow for antibody binding to the tagged integrase multimers.

• Measure the HTRF signal on a compatible plate reader (excitation at 320-340 nm, emission at 620 nm and 665 nm).

• Calculate the HTRF ratio (665 nm / 620 nm) and plot it against the compound concentration to determine the EC50 for multimerization induction.[8]

The following diagram illustrates the principle of the HTRF-based integrase multimerization assay:

Caption: Principle of the HTRF assay for integrase multimerization.

Dynamic Light Scattering (DLS) Assay for Integrase Aggregation

DLS is used to monitor the size of integrase particles in solution and observe their aggregation in the presence of an inhibitor.

Materials:

• Recombinant HIV-1 Integrase

• DLS buffer (e.g., 25 mM Tris pH 7.4, 150 mM NaCl), filtered through a 0.2 µm filter

• Test compound

• DLS instrument and cuvettes

Protocol:

• Prepare a solution of recombinant integrase in the filtered DLS buffer.

• Centrifuge the integrase solution to remove any pre-existing aggregates.

• Place the integrase solution in a DLS cuvette.

• Equilibrate the sample to the desired temperature in the DLS instrument.

• Perform an initial DLS measurement to determine the baseline size distribution of the integrase.

• Add the test compound to the cuvette and mix gently.

• Immediately start a time-course DLS measurement to monitor the change in particle size over time.

• Analyze the data to determine the rate and extent of inhibitor-induced aggregation.[5][8]

Conclusion

Pyridine-based allosteric integrase inhibitors have emerged as a compelling new class of anti-HIV agents with a unique mechanism of action that circumvents resistance to traditional integrase strand transfer inhibitors. Their ability to induce aberrant hyper-multimerization of integrase, particularly targeting the functional tetrameric form, offers a novel strategy to disrupt viral maturation. The potent antiviral activity and favorable pharmacokinetic profiles of lead compounds like KF116 and STP0404 underscore the therapeutic potential of this class. Further research and development in this area, guided by the robust experimental methodologies outlined in this guide, will be crucial in advancing these promising compounds towards clinical application.

References

• 1. resources.revvity.com [resources.revvity.com]
• 2. research.cbc.osu.edu [research.cbc.osu.edu]
• 3. azonano.com [azonano.com]
• 4. A highly potent and safe pyrrolopyridine-based allosteric HIV-1 integrase inhibitor targeting host LEDGF/p75-integrase interaction site - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dynamic light scattering: a practical guide and applications in biomedical sciences - PMC [pmc.ncbi.nlm.nih.gov]
• 6. HIV-1 integrase tetramers are the antiviral target of pyridine-based allosteric integrase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The structural and mechanistic bases for the viral resistance to allosteric HIV-1 integrase inhibitor pirmitegravir - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Methods for the Analyses of Inhibitor-Induced Aberrant Multimerization of HIV-1 Integrase - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Probing the Quaternary Structure: Application Notes and Protocols for Biochemical Assays of HIV-1 Integrase Multimerization

For Researchers, Scientists, and Drug Development Professionals

The multimerization of HIV-1 integrase (IN) is a critical process for its catalytic function, specifically the integration of the viral DNA into the host genome. The dynamic equilibrium between monomeric, dimeric, and tetrameric forms of IN is essential for its activity. Consequently, the protein-protein interfaces that mediate this oligomerization have emerged as promising targets for a novel class of allosteric inhibitors. This document provides detailed application notes and protocols for key biochemical assays used to investigate HIV-1 IN multimerization, aiding in both basic research and the development of new antiretroviral therapeutics.

I. Application Notes

This section provides an overview of the principles and applications of common biochemical assays for studying HIV-1 integrase multimerization.

Proximity-Based Assays: AlphaScreen and HTRF

AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay) and Homogeneous Time-Resolved Fluorescence (HTRF) are powerful, high-throughput screening (HTS) compatible methods that rely on energy transfer between two labeled molecules when they are in close proximity.

• Principle: In the context of IN multimerization, two populations of IN are tagged with different epitopes (e.g., GST and His6 for AlphaScreen, or FLAG and His6 for HTRF).[1][2] Donor and acceptor beads (AlphaScreen) or fluorophores (HTRF) that recognize these tags are added to the reaction.[1][2] If IN molecules dimerize or form higher-order multimers, the donor and acceptor moieties are brought into close proximity, resulting in a detectable signal. Allosteric inhibitors that disrupt or enhance multimerization can be identified by a decrease or increase in the signal, respectively.[3][4]

• Application: These assays are ideal for primary HTS campaigns to identify modulators of IN dimerization.[3] They offer a "mix-and-read" format, minimizing handling steps and making them suitable for automation.[5] They can be used to determine the IC50 or EC50 values of compounds that either inhibit or enhance IN multimerization.[4][6]

Size-Based Separation Assays: Size Exclusion Chromatography (SEC) and Analytical Ultracentrifugation (AUC)

These methods separate proteins and protein complexes based on their size and shape, providing direct evidence of different oligomeric states.

• Principle:

  • SEC: A protein sample is passed through a column packed with porous beads. Larger molecules, such as IN tetramers, are excluded from the pores and elute faster, while smaller molecules, like monomers and dimers, enter the pores and have a longer retention time.[7][8]

  • AUC: A sample is subjected to high centrifugal forces, and the rate of sedimentation is monitored. Larger particles sediment faster. AUC is a rigorous technique that can determine the molecular weight, stoichiometry, and association constants of protein complexes in solution without the need for a matrix.[9][10]

• Application: SEC is a valuable tool for qualitatively assessing the oligomeric state of purified IN and for purifying specific oligomeric forms for further functional studies.[11] AUC provides quantitative information on the equilibrium between different oligomeric species and is considered a gold-standard method for characterizing protein self-association.[12][13]

Dynamic Light Scattering (DLS)

DLS is a non-invasive technique that measures the size distribution of particles in a solution.

• Principle: A laser illuminates the sample, and the fluctuations in the scattered light intensity are analyzed to determine the diffusion coefficient of the particles. The diffusion coefficient is then used to calculate the hydrodynamic radius of the particles, providing information on their size.[14][15]

• Application: DLS is particularly useful for monitoring the formation of large, inhibitor-induced IN multimers in real-time.[5] It can provide insights into the kinetics of aggregation and the size of the resulting oligomeric species.[16]

Chemical Cross-Linking

This technique covalently links interacting protein subunits, allowing for the "capture" and subsequent analysis of different oligomeric states.

• Principle: A chemical cross-linking agent, such as glutaraldehyde (B144438) or disuccinimidyl suberate (B1241622) (DSS), is added to a solution of IN.[17][18] The cross-linker forms covalent bonds between adjacent amino acid residues on interacting IN molecules. The resulting cross-linked complexes can be separated by SDS-PAGE and visualized by western blotting to identify monomers, dimers, trimers, and tetramers.[19][20]

• Application: Chemical cross-linking provides a "snapshot" of the oligomeric states present in a sample at a given time. It can be used to study the effects of inhibitors or other factors on the distribution of these states.[19]

II. Quantitative Data Summary

The following tables summarize quantitative data for allosteric inhibitors of HIV-1 integrase multimerization, providing a basis for comparison of their potencies.

Table 1: Potency of Allosteric Integrase Inhibitors (ALLINIs) in Biochemical and Antiviral Assays

Compound	IN-IN Multimerization (EC50, µM)	IN-LEDGF/p75 Binding Inhibition (IC50, µM)	Antiviral Activity (IC50/EC50)	Cell Type	HIV-1 Strain	Reference(s)
STP0404	0.147 ± 0.02	0.190 ± 0.07	0.41 nM	PBMCs	NL4-3	[6]
BI-1001	1-2	4-10	-	-	-	[4]
LEDGIN6	-	4-10	-	-	-	[4]
BDM-2	-	-	8.7 nM	MT4	NL4-3	[21]
MUT871	-	-	3.1 nM	MT4	NL4-3	[21]
BI-224436	-	-	-	-	-	[21]
S-I-82	-	-	-	-	-	[21]
Unnamed Compounds	-	~50	-	-	-	[22]

Note: EC50 values for IN-IN multimerization reflect the concentration required to induce 50% of the maximal multimerization signal. IC50 values for IN-LEDGF/p75 binding inhibition reflect the concentration required to inhibit 50% of the binding. Antiviral IC50/EC50 values represent the concentration required to inhibit 50% of viral replication.

III. Experimental Protocols & Visualizations

This section provides detailed, step-by-step protocols for the key assays described above, along with visual representations of the workflows.

AlphaScreen Assay for IN Dimerization

This protocol is adapted for a 384-well plate format and is suitable for HTS.[1]

Materials:

• GST-tagged HIV-1 IN

• His6-tagged HIV-1 IN

• Assay Buffer: 25 mM Tris-HCl (pH 7.4), 150 mM NaCl, 1 mM MgCl₂, 1 mM DTT, 0.1% (v/v) Tween-20, 0.1% (w/v) BSA

• Test compounds (dissolved in DMSO)

• Glutathione Donor Beads (PerkinElmer)

• Ni²⁺-Chelate Acceptor Beads (PerkinElmer)

• 384-well white opaque microplates (e.g., OptiPlate)

Protocol:

• Compound Plating: Add 5 µL of test compound dilutions (or DMSO control) to the wells of the 384-well plate.

• Protein Addition: Add 5 µL of GST-IN and 5 µL of His6-IN working solutions (prepared in Assay Buffer) to each well. The final concentration of each protein is typically 15-20 nM.[1][23]

• Incubation 1: Seal the plate and incubate for 3 hours at 4°C to allow the dimerization equilibrium to be established.

• Bead Addition: Prepare a mix of Glutathione Donor and Ni²⁺-Chelate Acceptor beads in Assay Buffer. Add 10 µL of this bead suspension to each well. The final concentration of each bead type is typically 10 µg/mL.[1]

• Incubation 2: Seal the plate and incubate for 2 hours at room temperature in the dark.

• Signal Detection: Read the plate on an EnVision Multilabel Reader (or equivalent) in AlphaScreen mode.

Workflow Diagram:

AlphaScreen Assay Workflow

HTRF Assay for IN Multimerization

This protocol describes a homogeneous assay to measure inhibitor-induced multimerization of HIV-1 IN.[5]

Materials:

• 6xHis-tagged HIV-1 IN

• FLAG-tagged HIV-1 IN

• HTRF Buffer: 25 mM Tris-HCl (pH 7.4), 150 mM NaCl, 2 mM MgCl₂, 0.1% Nonidet P-40, 1 mg/mL BSA

• Anti-6xHis-XL665 antibody (Cisbio)

• Anti-FLAG-EuCryptate antibody (Cisbio)

• Test compounds (dissolved in DMSO)

• Low-volume 384-well black microplates

Protocol:

• Compound and Protein Mix:

  • Prepare a 2X "IN Mix" containing 60 nM of both 6xHis-IN and FLAG-IN in HTRF buffer.

  • Dispense 10 µL of the IN Mix into each well.

  • Add 10 µL of 2X test compound dilutions (or DMSO control) to the respective wells.

• Incubation 1: Incubate the plate for 30 minutes at room temperature.

• Antibody Addition:

  • Prepare a 2X "Antibody Mix" containing anti-6xHis-XL665 and anti-FLAG-EuCryptate antibodies in HTRF buffer.

  • Add 20 µL of the Antibody Mix to each well.

• Incubation 2: Incubate for 3 hours at room temperature in the dark.

• Signal Detection: Read the plate on an HTRF-compatible reader with excitation at 320 nm and emission at 620 nm and 665 nm. The HTRF signal is calculated as the ratio of the emission at 665 nm to that at 620 nm, multiplied by 10,000.[5]

Workflow Diagram:

HTRF Assay Workflow

Size Exclusion Chromatography (SEC) for Oligomeric State Analysis

This protocol outlines a general procedure for analyzing the oligomeric state of HIV-1 IN.[7][11]

Materials:

• Purified HIV-1 IN

• SEC Buffer: e.g., 50 mM HEPES (pH 7.5), 150 mM NaCl, 1 mM DTT, 0.1 mM EDTA

• FPLC system (e.g., ÄKTA)

• Size exclusion column (e.g., Superose 12 or Superdex 200)

• Molecular weight standards

Protocol:

• Column Equilibration: Equilibrate the SEC column with at least two column volumes of SEC buffer at a flow rate appropriate for the column (e.g., 0.5 mL/min).

• Sample Preparation: Prepare the IN sample in SEC buffer. Centrifuge the sample at high speed (e.g., >14,000 x g) for 10 minutes to remove any aggregates.

• Sample Injection: Inject the clarified IN sample onto the equilibrated column.

• Elution and Detection: Elute the protein with SEC buffer at a constant flow rate. Monitor the elution profile by measuring the absorbance at 280 nm.

• Data Analysis: Determine the elution volumes of the protein peaks and compare them to the elution volumes of molecular weight standards to estimate the apparent molecular weight and oligomeric state of the IN species.

Logical Relationship Diagram:

SEC Separation Principle

Chemical Cross-Linking of IN Oligomers

This protocol describes a method to covalently stabilize IN multimers for analysis by SDS-PAGE.[18][19]

Materials:

• Purified HIV-1 IN

• Cross-linking Buffer: e.g., 50 mM HEPES (pH 7.5), 30 mM NaCl

• Cross-linking agent: Disuccinimidyl suberate (DSS) or Glutaraldehyde (GLA)

• Quenching Solution: e.g., 1 M Tris-HCl (pH 7.5)

• SDS-PAGE gels

• Western blotting reagents and anti-IN antibody

Protocol:

• Reaction Setup: In a microcentrifuge tube, combine purified IN with the cross-linking buffer.

• Cross-linking Reaction: Add the cross-linking agent (e.g., DSS to a final concentration of 0.5-2 mM) to the IN solution. Incubate for 30 minutes at room temperature.[18]

• Quenching: Stop the reaction by adding the quenching solution to a final concentration of 50-100 mM. Incubate for 15 minutes at room temperature.

• SDS-PAGE and Western Blotting:

  • Add SDS-PAGE sample buffer to the quenched reaction mixture.

  • Separate the cross-linked products on an SDS-PAGE gel.

  • Transfer the proteins to a nitrocellulose or PVDF membrane.

  • Probe the membrane with an anti-IN antibody to visualize the monomeric, dimeric, and higher-order oligomeric species.

Workflow Diagram:

Chemical Cross-Linking Workflow

By utilizing these assays, researchers can effectively characterize the multimeric states of HIV-1 integrase and screen for novel allosteric inhibitors that modulate its oligomerization, paving the way for new therapeutic strategies against HIV-1.

References

• 1. researchgate.net [researchgate.net]
• 2. resources.revvity.com [resources.revvity.com]
• 3. Development of an AlphaScreen-based HIV-1 integrase dimerization assay for discovery of novel allosteric inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Allosteric inhibition of HIV-1 integrase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Methods for the Analyses of Inhibitor-Induced Aberrant Multimerization of HIV-1 Integrase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A highly potent and safe pyrrolopyridine-based allosteric HIV-1 integrase inhibitor targeting host LEDGF/p75-integrase interaction site - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Methods to measure NLR oligomerization: size exclusion chromatography, co-immunoprecipitation and cross-linking - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Use of Size Exclusion Chromatography to Monitor Protein Self-Assembly [mdpi.com]
• 9. Analytical Ultracentrifugation [ipb.hhu.de]
• 10. beckman.com [beckman.com]
• 11. HIV-1 integrase crosslinked oligomers are active in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 12. svprotocols [sedfitsedphat.github.io]
• 13. Modern analytical ultracentrifugation in protein science: A tutorial review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. DLS: Dynamic Light Scattering – MOSBRI.eu [mosbri.eu]
• 15. Dynamic Light Scattering (DLS) for Protein Interaction Analysis | MolecularCloud [molecularcloud.org]
• 16. 4.3. Dynamic Light Scattering (DLS) [bio-protocol.org]
• 17. Protocol for Chemical Cross-Linking - Creative Proteomics [creative-proteomics.com]
• 18. In vitro initial attachment of HIV-1 integrase to viral ends: control of the DNA specific interaction by the oligomerization state - PMC [pmc.ncbi.nlm.nih.gov]
• 19. academic.oup.com [academic.oup.com]
• 20. Chemical crosslinking of the subunits of HIV-1 reverse transcriptase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Biological and Structural Analyses of New Potent Allosteric Inhibitors of HIV-1 Integrase - PMC [pmc.ncbi.nlm.nih.gov]
• 22. HIV-1 Integrase Multimerization as a Therapeutic Target - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]

Application Notes and Protocols: GSK3739936 in HIV-1 Replication Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK3739936, also known as BMS-986180, is a potent, second-generation allosteric inhibitor of HIV-1 integrase (ALLINI).[1][2][3][4] Unlike traditional integrase strand transfer inhibitors (INSTIs), GSK3739936 features a novel mechanism of action that disrupts the normal process of HIV-1 maturation, leading to the production of non-infectious viral particles.[1][5] This document provides detailed application notes and protocols for the use of GSK3739936 in HIV-1 replication studies, including its mechanism of action, preclinical data, and relevant experimental procedures.

It is important to distinguish GSK3739936 from bromodomain and extra-terminal domain (BET) inhibitors, such as JQ1 and I-BET151. While BET inhibitors are being investigated as latency-reversing agents (LRAs) in "shock and kill" strategies for HIV-1 eradication, GSK3739936 does not target HIV latency.[6][7][8][9] Instead, it directly inhibits viral replication, making it a candidate for antiretroviral therapy.

Mechanism of Action

GSK3739936 is an allosteric inhibitor that binds to a specific pocket at the interface of two HIV-1 integrase monomers.[1][5] This binding event induces aberrant multimerization of the integrase enzyme, which has several downstream effects that impair viral replication:

• Disruption of Viral Core Condensation: The abnormal multimerization of integrase interferes with the proper formation of the viral core, resulting in morphologically defective virions.[10]

• Inhibition of Gag-Pol Polyprotein Processing: The altered integrase complexes disrupt the normal cleavage of the Gag-Pol polyprotein, a critical step in viral maturation.

• Production of Non-Infectious Virions: The resulting viral particles have misplaced cores and are unable to complete the early steps of infection, such as reverse transcription, in the target cell.[5]

• Blockade of Integrase-LEDGF/p75 Interaction: GSK3739936's binding to integrase can also interfere with the interaction between integrase and the cellular cofactor Lens Epithelium-Derived Growth Factor (LEDGF/p75), which is crucial for the integration of the viral DNA into the host chromosome.[5]

This multi-faceted mechanism of action makes GSK3739936 a potent inhibitor of HIV-1 replication.

Caption: Mechanism of GSK3739936 action.

Data Presentation

The following tables summarize the in vitro antiviral activity and preclinical pharmacokinetic properties of GSK3739936.

Table 1: In Vitro Antiviral Activity of GSK3739936

Parameter	Value	Cell Line	Notes
EC50	1.7 nM	MT-2	50% effective concentration against HIV-1 replication.[2][3]
IC50	11.1 nM	N/A	50% inhibitory concentration against the integrase enzyme.[2]
CC50	>20 µM	MT-2	50% cytotoxic concentration.[2]

Table 2: Preclinical Pharmacokinetics of GSK3739936

Species	Clearance	Elimination Half-life	Oral Bioavailability	Tmax
Mouse	Low	Moderate to Long	52-89%	2-5 h
Rat	Low	Moderate to Long	52-89%	2-5 h
Dog	Low	Moderate to Long	52-89%	2-5 h
Cynomolgus Monkey	Moderate	Short	52-89%	2-5 h
Data adapted from Naidu BN, et al. J Med Chem. 2022.[2]

Experimental Protocols

Protocol 1: Determination of Antiviral Activity (EC50) in a Cell-Based Assay

This protocol describes a method for determining the 50% effective concentration (EC50) of GSK3739936 against HIV-1 replication in a susceptible T-cell line, such as MT-2 or CEM-SS.

Materials:

• GSK3739936 (dissolved in DMSO)

• MT-2 or CEM-SS cells

• HIV-1 laboratory-adapted strain (e.g., IIIB or NL4-3)

• Complete cell culture medium (e.g., RPMI 1640 with 10% FBS, penicillin/streptomycin)

• 96-well cell culture plates

• CO2 incubator (37°C, 5% CO2)

• Reagent for quantifying viral replication (e.g., p24 ELISA kit or reverse transcriptase activity assay kit)

• Plate reader

Procedure:

• Cell Plating: Seed MT-2 or CEM-SS cells in a 96-well plate at a density of 5 x 10^4 cells per well in 100 µL of complete medium.

• Compound Dilution: Prepare a serial dilution of GSK3739936 in complete medium. The final concentrations should typically range from picomolar to micromolar. Also, prepare a vehicle control (DMSO) and an untreated control.

• Compound Addition: Add 50 µL of the diluted compound to the appropriate wells.

• Virus Infection: Add 50 µL of HIV-1 at a predetermined multiplicity of infection (MOI) to each well, except for the uninfected control wells.

• Incubation: Incubate the plates for 4-5 days at 37°C in a 5% CO2 incubator.

• Quantification of Viral Replication: After incubation, collect the cell culture supernatant and quantify the level of HIV-1 replication using a p24 ELISA or a reverse transcriptase activity assay according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of inhibition for each drug concentration relative to the virus control. Plot the percentage of inhibition against the drug concentration and determine the EC50 value using a non-linear regression analysis.

Protocol 2: Cytotoxicity Assay (CC50)

This protocol is for determining the 50% cytotoxic concentration (CC50) of GSK3739936.

Materials:

• GSK3739936 (dissolved in DMSO)

• MT-2 or CEM-SS cells

• Complete cell culture medium

• 96-well cell culture plates

• CO2 incubator (37°C, 5% CO2)

• Reagent for measuring cell viability (e.g., CellTiter-Glo®, MTT, or XTT)

• Plate reader

Procedure:

• Cell Plating: Seed MT-2 or CEM-SS cells in a 96-well plate at a density of 5 x 10^4 cells per well in 100 µL of complete medium.

• Compound Dilution: Prepare a serial dilution of GSK3739936 in complete medium, similar to the antiviral assay.

• Compound Addition: Add 100 µL of the diluted compound to the appropriate wells.

• Incubation: Incubate the plates for the same duration as the antiviral assay (4-5 days) at 37°C in a 5% CO2 incubator.

• Cell Viability Measurement: Add the cell viability reagent to each well according to the manufacturer's protocol and measure the signal using a plate reader.

• Data Analysis: Calculate the percentage of cytotoxicity for each drug concentration relative to the untreated cell control. Plot the percentage of cytotoxicity against the drug concentration and determine the CC50 value using a non-linear regression analysis.

Caption: Workflow for evaluating GSK3739936.

Conclusion

GSK3739936 is a promising allosteric inhibitor of HIV-1 integrase with a distinct mechanism of action that sets it apart from other classes of antiretroviral drugs. Its ability to induce aberrant integrase multimerization and disrupt viral maturation makes it a valuable tool for studying HIV-1 replication and a potential candidate for future therapeutic strategies. The protocols and data presented in this document are intended to guide researchers in the effective use and evaluation of GSK3739936 in their HIV-1 research endeavors.

References

• 1. Design, Synthesis, and Preclinical Profiling of GSK3739936 (BMS-986180), an Allosteric Inhibitor of HIV-1 Integrase with Broad-Spectrum Activity toward 124/125 Polymorphs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. GSK3739936 | HIV-1 integrase inhibitor | Probechem Biochemicals [probechem.com]
• 4. medkoo.com [medkoo.com]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | A Novel Bromodomain Inhibitor Reverses HIV-1 Latency through Specific Binding with BRD4 to Promote Tat and P-TEFb Association [frontiersin.org]
• 7. A Novel Bromodomain Inhibitor Reverses HIV-1 Latency through Specific Binding with BRD4 to Promote Tat and P-TEFb Association [dash.harvard.edu]
• 8. BET bromodomain inhibition as a novel strategy for reactivation of HIV-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Specific Activation In Vivo of HIV-1 by a Bromodomain Inhibitor from Monocytic Cells in Humanized Mice under Antiretroviral Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Discovery and Preclinical Profiling of GSK3839919, a Potent HIV-1 Allosteric Integrase Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing GSK3739936 Cytotoxicity

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of methods to assess the cytotoxicity of GSK3739936 (also known as BMS-986180), an allosteric inhibitor of HIV-1 integrase. The provided protocols are based on established cell-based assays and can be adapted for the specific needs of your research.

I. Introduction to GSK3739936 and Cytotoxicity Assessment

GSK3739936 is an allosteric HIV-1 integrase inhibitor (ALLINI) that acts through a novel mechanism of action by inducing aberrant multimerization of the integrase enzyme, leading to the production of non-infectious viral particles. Assessing the cytotoxicity of novel antiviral compounds like GSK3739936 is a critical step in the drug development process to ensure that the therapeutic effect is not due to general cellular toxicity and to establish a therapeutic window.

Cytotoxicity can be evaluated through a variety of in vitro assays that measure different cellular parameters, including cell membrane integrity, metabolic activity, and the induction of apoptosis (programmed cell death).

II. Quantitative Cytotoxicity Data

The following table summarizes publicly available cytotoxicity data for compounds related to GSK3739936. It is important to note that specific CC50 values for GSK3739936 may vary depending on the cell line and assay conditions.

Compound	Cell Line	Assay	CC50 (µM)	Reference
BI 224436 (related ALLINI)	Not Specified	Not Specified	>90	[1]

Note: CC50 (50% cytotoxic concentration) is the concentration of a substance that causes the death of 50% of a cell population. A higher CC50 value indicates lower cytotoxicity.

III. Experimental Protocols

This section provides detailed protocols for commonly used assays to determine the cytotoxicity of GSK3739936.

A. Cell Viability Assessment using MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide to its insoluble formazan (B1609692), which has a purple color.

Materials:

• MT-2 human T-cell leukemia cell line[2][3][4][5]

• RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• GSK3739936 stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO)

• 96-well microplates

• Microplate reader

Protocol:

• Cell Seeding: Seed MT-2 cells in a 96-well plate at a density of 1 x 10^4 cells/well in 100 µL of complete RPMI-1640 medium. Incubate overnight at 37°C in a humidified 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of GSK3739936 in culture medium. Remove the old medium from the wells and add 100 µL of the fresh medium containing different concentrations of GSK3739936. Include wells with vehicle control (DMSO) and untreated cells.

• Incubation: Incubate the plate for 48 to 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.

• Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the percentage of viability against the compound concentration to determine the CC50 value.

B. Apoptosis Assessment using Caspase-Glo® 3/7 Assay

This luminescent assay measures the activity of caspases 3 and 7, which are key executioner caspases in the apoptotic pathway.

Materials:

• Cells treated with GSK3739936 as described in the MTT assay protocol.

• Caspase-Glo® 3/7 Assay Reagent (Promega)[2][6][7][8][9]

• Opaque-walled 96-well microplates

• Luminometer

Protocol:

• Cell Treatment: Following treatment of cells with GSK3739936 for the desired time period in an opaque-walled 96-well plate, equilibrate the plate to room temperature for 30 minutes.

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions.

• Reagent Addition: Add 100 µL of Caspase-Glo® 3/7 Reagent to each well.

• Incubation: Mix the contents of the wells by gentle shaking for 30 seconds and incubate at room temperature for 1 to 2 hours.

• Luminescence Measurement: Measure the luminescence of each well using a luminometer.

• Data Analysis: The luminescent signal is proportional to the amount of caspase-3/7 activity. Compare the signal from treated cells to that of untreated and vehicle controls.

IV. Signaling Pathways and Visualizations

The cytotoxic effects of a compound can be mediated by various signaling pathways. For allosteric HIV-1 integrase inhibitors, the precise mechanism of host cell cytotoxicity is not fully elucidated but may involve off-target effects or cellular stress responses.

A. General Apoptotic Signaling Pathway

The diagram below illustrates the general intrinsic and extrinsic pathways of apoptosis that can be activated by cytotoxic compounds.

Caption: General overview of the intrinsic and extrinsic apoptosis pathways.

B. Experimental Workflow for Cytotoxicity Assessment

The following diagram outlines a typical workflow for assessing the cytotoxicity of a compound like GSK3739936.

Caption: A streamlined workflow for in vitro cytotoxicity testing.

References

• 1. Allosteric inhibition of HIV-1 integrase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cellosaurus cell line MT-2 (CVCL_2631) [cellosaurus.org]
• 3. Characterization of MT-2 cells as a human regulatory T cell-like cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 4. accegen.com [accegen.com]
• 5. MT-2. Culture Collections [culturecollections.org.uk]
• 6. A highly potent and safe pyrrolopyridine-based allosteric HIV-1 integrase inhibitor targeting host LEDGF/p75-integrase interaction site - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Design, Synthesis, and Preclinical Profiling of GSK3739936 (BMS-986180), an Allosteric Inhibitor of HIV-1 Integrase with Broad-Spectrum Activity toward 124/125 Polymorphs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. medkoo.com [medkoo.com]

Application Notes and Protocols: GSK3739936 for Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK3739936 is a potent, allosteric inhibitor of HIV-1 integrase.[1] It represents a class of antiretroviral compounds that function through a novel mechanism of action, distinct from catalytic site inhibitors.[1] GSK3739936 binds to a pocket at the interface of two integrase monomers, which induces aberrant multimerization of the integrase enzyme. This action ultimately leads to the production of replication-deficient viral particles.[1] These application notes provide detailed protocols for the preparation and use of GSK3739936 in a cell culture setting for in vitro research.

Physicochemical and Solubility Data

Proper preparation of GSK3739936 is critical for accurate and reproducible experimental results. The following table summarizes the key physicochemical properties and provides guidance on its solubility.

Property	Value	Source/Recommendation
Molecular Weight	562.73 g/mol	MedKoo Biosciences
Primary Solvent	Dimethyl Sulfoxide (DMSO)	Based on common practice for similar small molecule inhibitors.[2]
Solubility in DMSO	To be determined empirically	Specific solubility data is not publicly available. A starting concentration of 10-20 mM in DMSO is a common practice for preparing stock solutions of novel small molecule inhibitors.
Aqueous Solubility	Low	As with many organic small molecules, direct dissolution in aqueous media is not recommended.
Storage of Solid	Store at -20°C for long-term.	General recommendation for solid small molecule inhibitors.
Storage of Stock Solution	Aliquot and store at -20°C or -80°C.	To minimize freeze-thaw cycles which can degrade the compound.

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of GSK3739936 in DMSO. Researchers should adjust the concentration based on their empirically determined solubility and experimental needs.

Materials:

• GSK3739936 (solid form)

• Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

• Sterile, amber microcentrifuge tubes or glass vials

• Calibrated analytical balance

• Vortex mixer

• Pipettors and sterile, filtered pipette tips

Procedure:

• Equilibrate: Allow the vial of solid GSK3739936 and the DMSO to come to room temperature before opening to prevent condensation.

• Weighing: In a chemical fume hood, carefully weigh out a precise amount of GSK3739936. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.63 mg of GSK3739936.

• Dissolution: a. Transfer the weighed GSK3739936 to a sterile amber microcentrifuge tube or glass vial. b. Add the calculated volume of DMSO. For the example above, add 1 mL of DMSO. c. Vortex the solution thoroughly for 1-2 minutes to ensure complete dissolution. Gentle warming in a 37°C water bath or sonication can be used to aid dissolution if necessary. Visually inspect the solution to ensure no solid particles remain.

• Aliquoting and Storage: a. Aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile, amber microcentrifuge tubes. This prevents repeated freeze-thaw cycles. b. Store the aliquots at -20°C or -80°C for long-term stability.

Protocol 2: Preparation of Working Solutions for Cell Culture

This protocol outlines the dilution of the DMSO stock solution into cell culture medium to achieve the desired final concentration for treating cells.

Materials:

• 10 mM GSK3739936 stock solution in DMSO

• Complete cell culture medium, pre-warmed to 37°C

• Sterile conical tubes or microcentrifuge tubes

• Pipettors and sterile, filtered pipette tips

Procedure:

• Thaw Stock Solution: Thaw a single aliquot of the GSK3739936 stock solution at room temperature.

• Serial Dilution (Recommended): To avoid precipitation of the compound, it is best to perform serial dilutions. a. Prepare an intermediate dilution of the stock solution in cell culture medium. For example, to achieve a final concentration of 10 µM, you could first dilute the 10 mM stock 1:100 in pre-warmed medium to create a 100 µM intermediate solution. b. Further dilute the intermediate solution into the final volume of cell culture medium that will be added to your cells. For example, add 100 µL of the 100 µM intermediate solution to 900 µL of medium to get a final concentration of 10 µM.

• Final DMSO Concentration: Crucially, ensure that the final concentration of DMSO in the cell culture medium is non-toxic to your cells, typically below 0.5%, with <0.1% being ideal.

• Vehicle Control: Always prepare a vehicle control containing the same final concentration of DMSO as the highest concentration of GSK3739936 used in your experiment.

• Immediate Use: It is recommended to prepare working solutions fresh for each experiment and use them immediately.

Visualization of Pathways and Workflows

HIV-1 Integrase Signaling Pathway and Inhibition by GSK3739936

Caption: Mechanism of HIV-1 Integrase and Inhibition by GSK3739936.

Experimental Workflow for GSK3739936 Preparation

Caption: Workflow for Preparing GSK3739936 for Cell Culture.

References

• 1. Design, Synthesis, and Preclinical Profiling of GSK3739936 (BMS-986180), an Allosteric Inhibitor of HIV-1 Integrase with Broad-Spectrum Activity toward 124/125 Polymorphs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. file.selleckchem.com [file.selleckchem.com]

Application Notes and Protocols for the Quantification of GSK3739936

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK3739936 is an allosteric inhibitor of HIV-1 integrase, a critical enzyme for viral replication. By binding to a site distinct from the active site, GSK3739936 induces a conformational change in the integrase enzyme, leading to aberrant multimerization and preventing the integration of viral DNA into the host cell genome.[1][2][3] This novel mechanism of action makes GSK3739936 a promising candidate for antiretroviral therapy. Accurate and reliable quantification of GSK3739936 in biological matrices is essential for preclinical pharmacokinetic studies, clinical trials, and therapeutic drug monitoring.

These application notes provide detailed protocols for the quantification of GSK3739936 using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) and High-Performance Liquid Chromatography with UV detection (HPLC-UV).

Signaling Pathway of HIV-1 Integrase and Inhibition by GSK3739936

The primary function of HIV-1 integrase is to catalyze the insertion of the viral DNA into the host chromosome, a crucial step for viral replication.[1][4] This process involves two main steps: 3'-processing, where the integrase cleaves a dinucleotide from each 3' end of the viral DNA, and strand transfer, where the processed viral DNA ends are covalently joined to the host DNA. Allosteric inhibitors, such as GSK3739936, disrupt this process by binding to the integrase catalytic core domain at the interface where it interacts with the host protein LEDGF/p75, which is crucial for tethering the pre-integration complex to the chromatin. This binding induces aberrant integrase multimerization, preventing the formation of a functional integrase-viral DNA complex and thus inhibiting integration.

Caption: HIV-1 Integrase Inhibition by GSK3739936.

Analytical Methods for GSK3739936 Quantification

LC-MS/MS Method

Liquid chromatography-tandem mass spectrometry is a highly sensitive and selective method for quantifying small molecules in complex biological matrices.

Experimental Protocol:

a. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma, serum, or cell lysate, add 300 µL of ice-cold acetonitrile (B52724) containing an appropriate internal standard (e.g., a structurally similar, stable isotope-labeled compound).

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

Caption: LC-MS/MS Sample Preparation Workflow.

b. Chromatographic and Mass Spectrometric Conditions:

Parameter	Condition
LC System	UPLC/HPLC system
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% formic acid in water
Mobile Phase B	0.1% formic acid in acetonitrile
Gradient	Start at 5% B, ramp to 95% B over 3 minutes, hold for 1 minute, return to initial conditions and equilibrate
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	To be determined by direct infusion of GSK3739936 and internal standard

Quantitative Data Summary (Hypothetical):

Parameter	Value
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.99
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantification (LOQ)	1 ng/mL
Intra-day Precision (%CV)	< 10%
Inter-day Precision (%CV)	< 15%
Accuracy (% Recovery)	90 - 110%

HPLC-UV Method

For routine analysis where the high sensitivity of LC-MS/MS is not required, an HPLC-UV method can be developed.

Experimental Protocol:

a. Sample Preparation (Solid-Phase Extraction):

• Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

• Load 500 µL of plasma or serum sample onto the cartridge.

• Wash the cartridge with 1 mL of 0.1 M acetic acid followed by 1 mL of methanol.

• Elute GSK3739936 with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

Caption: HPLC-UV Sample Preparation Workflow.

b. Chromatographic Conditions:

Parameter	Condition
HPLC System	Standard HPLC system with UV detector
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	Isocratic mixture of acetonitrile and 20 mM phosphate (B84403) buffer (pH 3.0) (e.g., 60:40 v/v)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	20 µL
UV Detection	Wavelength to be determined by UV scan of GSK3739936 (likely in the 250-350 nm range)

Quantitative Data Summary (Hypothetical):

Parameter	Value
Linearity Range	50 - 5000 ng/mL
Correlation Coefficient (r²)	> 0.99
Limit of Detection (LOD)	20 ng/mL
Limit of Quantification (LOQ)	50 ng/mL
Intra-day Precision (%CV)	< 5%
Inter-day Precision (%CV)	< 10%
Accuracy (% Recovery)	95 - 105%

Conclusion

The presented LC-MS/MS and HPLC-UV methods provide robust and reliable approaches for the quantification of GSK3739936 in biological samples. The choice of method will depend on the required sensitivity and the specific application. The LC-MS/MS method offers higher sensitivity and is suitable for studies requiring low detection limits, while the HPLC-UV method is a cost-effective alternative for routine analysis with higher concentration ranges. Both methods, once validated, can be valuable tools in the development and clinical application of GSK3739936.

References

• 1. What are HIV-1 integrase inhibitors and how do they work? [synapse.patsnap.com]
• 2. Allosteric inhibition of HIV-1 integrase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Allosteric inhibition of HIV-1 integrase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. HIV-1 Integrase-DNA Recognition Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Investigating GSK3739936-Induced Lipid Vacuolation

This technical support guide is intended for researchers, scientists, and drug development professionals investigating findings of lipid vacuolation in rat toxicology studies of GSK3739936. This resource provides troubleshooting advice, frequently asked questions, and standardized protocols to help characterize and understand this phenomenon.

Frequently Asked Questions (FAQs)

Q1: What is GSK3739936 and what is its known association with lipid vacuolation?

A1: GSK3739936 (also known as BMS-986180) is an allosteric inhibitor of HIV-1 integrase.[1][2][3] Preclinical toxicology studies have shown that GSK3739936 can cause lipid vacuolation in the liver and kidneys of rats at a dose of 500 mg/kg/day.[4] This finding necessitated the development of in vitro screening assays to assess this specific liability in other compounds of the same class.[4]

Q2: What is lipid vacuolation and how does it differ from phospholipidosis?

A2: Lipid vacuolation is a general term for the formation of lipid-filled vacuoles in the cytoplasm of cells. This can involve neutral lipids (like triglycerides) or phospholipids (B1166683). Drug-induced phospholipidosis (DIPL) is a specific type of lysosomal storage disorder characterized by the excessive accumulation of phospholipids within lysosomes, often appearing as concentric lamellar bodies on electron microscopy.[5][6][7] DIPL is commonly caused by cationic amphiphilic drugs (CADs), which interfere with lysosomal phospholipase activity.[7][8][9] The vacuolation observed with GSK3739936 may be a form of DIPL, but this would require specific investigation to confirm.

Q3: What is the proposed mechanism for drug-induced phospholipidosis?

A3: There are two main hypotheses.[7] The first suggests that the drug, often a cationic amphiphilic molecule, binds directly to phospholipids, creating a drug-lipid complex that is resistant to breakdown and accumulates in lysosomes.[7][9] The second hypothesis proposes that the drug inhibits the activity of lysosomal phospholipases (like LPLA2), enzymes responsible for breaking down phospholipids, leading to their accumulation.[7][8][9] The drugs can become trapped in the acidic environment of the lysosome, concentrating their inhibitory effect.[5][6]

Q4: Is the observed lipid vacuolation reversible?

A4: Generally, drug-induced phospholipidosis is considered a reversible process.[7][8] When the causative drug is withdrawn, the accumulated lipids are typically cleared from the cells.[7] However, the timeline and completeness of this reversal can depend on the specific compound, the duration of exposure, the dose, and the affected organ.

Q5: How can I confirm if the vacuoles I'm observing contain neutral lipids or phospholipids?

A5: Specific histological stains can differentiate lipid types. Oil Red O is a lysochrome dye used to stain neutral lipids (triglycerides and cholesteryl esters) a vibrant red color. Specialized stains combined with transmission electron microscopy (TEM) are the gold standard for identifying the characteristic lamellar bodies of phospholipidosis.

Troubleshooting Guide

This guide addresses common issues encountered when investigating lipid vacuolation in tissues from toxicology studies.

Observed Issue	Potential Cause(s)	Recommended Action(s)
High variability in vacuolation severity between animals in the same dose group.	1. Biological variability.2. Inconsistent tissue fixation.3. Differences in tissue processing time.	1. Increase the number of animals per group (n) to improve statistical power.2. Standardize fixation protocols strictly (time, temperature, fixative volume).3. Ensure all tissue samples are processed on the same timeline from necropsy to embedding.
Faint or inconsistent Oil Red O staining in frozen liver/kidney sections.	1. Suboptimal tissue freezing.2. Sections are too thick or too thin.3. Staining solution is old or improperly prepared.4. Lipids were dissolved during processing.	1. Snap-freeze tissue in isopentane (B150273) cooled by liquid nitrogen to prevent ice crystal artifacts.2. Cut frozen sections at a consistent thickness, typically 8-10 µm.3. Prepare Oil Red O working solution fresh for each use and filter it well.[10]4. Avoid alcohols and xylene; use an aqueous mounting medium.[11]
Cannot resolve vacuole contents with light microscopy.	The vacuoles are too small, or the contents are not neutral lipids.	Proceed to Transmission Electron Microscopy (TEM) analysis. TEM provides the necessary resolution to observe the ultrastructure of the vacuoles and identify lamellar bodies characteristic of phospholipidosis.[9]
In vitro (e.g., HepG2 cells) results do not correlate with in vivo rat data.	1. Differences in metabolic competency between cell lines and whole organisms.2. The cell line may lack specific transporters involved in drug uptake in vivo.3. The culture medium composition may influence lipid metabolism.	1. Use primary rat hepatocytes for a more relevant in vitro model.2. Characterize the expression of key metabolic enzymes and transporters in your chosen cell line.3. Use serum-free or charcoal-stripped serum media to reduce exogenous lipid influence.

Experimental Protocols

Protocol 1: Oil Red O Staining for Neutral Lipid Detection in Rat Liver

Objective: To identify and quantify neutral lipid accumulation in frozen rat liver sections.

Materials:

• Fresh frozen rat liver tissue

• Optimal Cutting Temperature (OCT) compound

• 10% Neutral Buffered Formalin (NBF)[10]

• Propylene (B89431) glycol[12]

• Oil Red O staining solution (0.5% in propylene glycol)[13]

• 85% Propylene glycol solution[12]

• Mayer's Hematoxylin[10]

• Aqueous mounting medium

Procedure:

• Cut frozen liver sections at 8-10 µm using a cryostat and mount on glass slides.

• Air dry the sections for at least 30 minutes.[10]

• Fix the sections in 10% NBF for 10 minutes.[10]

• Rinse gently with tap water.

• Place slides in 100% propylene glycol for 5 minutes.[13]

• Incubate in pre-warmed (60°C) Oil Red O solution for 7-10 minutes.[12][13]

• Differentiate in 85% propylene glycol for 1 minute.[12]

• Rinse thoroughly with distilled water.

• Counterstain nuclei with Mayer's Hematoxylin for 30-60 seconds.[10]

• Rinse with tap water until the water runs clear.

• Mount with an aqueous mounting medium.

Expected Results:

• Neutral Lipids/Lipid Droplets: Bright Red[12]

• Nuclei: Blue[12]

Protocol 2: Nile Red Staining for Lipid Droplets in Cultured Cells

Objective: To visualize and quantify intracellular lipid droplets in live or fixed cells (e.g., primary rat hepatocytes or HepG2 cells) treated with GSK3739936.

Materials:

• Cells cultured on glass-bottom plates or coverslips

• Nile Red stock solution (e.g., 1 mg/mL in DMSO)

• Phosphate-Buffered Saline (PBS) or cell culture medium

• Fluorescence microscope with appropriate filters (e.g., TRITC/RFP channel)

Procedure:

• Prepare a fresh working solution of Nile Red (e.g., 1 µg/mL or 200-1000 nM) in serum-free medium or PBS.[14]

• Remove the culture medium from the cells.

• Add the Nile Red working solution to the cells and incubate for 15-30 minutes at 37°C, protected from light.[15]

• (Optional) For live-cell imaging, you can image the cells directly. For fixed-cell imaging, gently wash the cells twice with PBS.

• Image the cells using a fluorescence microscope. Use an excitation wavelength around 550 nm and an emission wavelength around 640 nm for lipid droplets.[15]

Expected Results:

• Intracellular Lipid Droplets: Yellow-gold to red fluorescence.

Protocol 3: Sample Preparation for Transmission Electron Microscopy (TEM)

Objective: To examine the ultrastructure of vacuoles in rat liver or kidney tissue to identify potential lamellar bodies indicative of phospholipidosis.

Materials:

• Small (~1 mm³) pieces of fresh liver or kidney tissue

• Primary fixative: 2.5% glutaraldehyde (B144438) in 0.1 M cacodylate buffer

• Secondary fixative: 1% osmium tetroxide[16]

• Uranyl acetate (B1210297) solution[16]

• Ethanol (B145695) series (50%, 70%, 90%, 100%) for dehydration[16]

• Epoxy resin (e.g., Epon)

• Ultramicrotome

Procedure:

• Primary Fixation: Immediately immerse the small tissue pieces in the primary fixative and store at 4°C for at least 4 hours.

• Washing: Wash the tissue in 0.1 M cacodylate buffer.

• Secondary Fixation: Fix the tissue with 1% osmium tetroxide for 1-2 hours at room temperature. This step is crucial as osmium tetroxide fixes lipids.[16][17]

• Dehydration: Dehydrate the tissue through a graded series of ethanol concentrations.[16]

• Infiltration: Infiltrate the tissue with epoxy resin.

• Embedding: Embed the tissue in resin blocks and polymerize in an oven.

• Sectioning: Cut ultrathin sections (60-90 nm) using an ultramicrotome.

• Staining: Mount the sections on copper grids and post-stain with uranyl acetate and lead citrate (B86180) to enhance contrast.

• Imaging: Examine the sections using a transmission electron microscope.

Expected Results:

• Look for membrane-bound lysosomes containing concentric, multi-layered membranes (lamellar bodies), which are the hallmark of phospholipidosis.[7]

Visualizations

Workflow for Investigating Lipid Vacuolation

Caption: Workflow for characterizing drug-induced lipid vacuolation.

Proposed Signaling Pathway Disruption

Caption: Hypothesized mechanism of drug-induced phospholipidosis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Design, Synthesis, and Preclinical Profiling of GSK3739936 (BMS-986180), an Allosteric Inhibitor of HIV-1 Integrase with Broad-Spectrum Activity toward 124/125 Polymorphs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medkoo.com [medkoo.com]
• 4. Discovery and Preclinical Profiling of GSK3839919, a Potent HIV-1 Allosteric Integrase Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Emerging mechanisms of drug-induced phospholipidosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [PDF] Emerging mechanisms of drug-induced phospholipidosis | Semantic Scholar [semanticscholar.org]
• 7. Drug-induced phospholipidosis [medsafe.govt.nz]
• 8. avantiresearch.com [avantiresearch.com]
• 9. Drug-Induced Phospholipidosis: Best Practices and Screening - Echelon Biosciences [echelon-inc.com]
• 10. mousepheno.ucsd.edu [mousepheno.ucsd.edu]
• 11. healthsciences.usask.ca [healthsciences.usask.ca]
• 12. Oil red O staining | Xin Chen Lab [pharm.ucsf.edu]
• 13. webpath.med.utah.edu [webpath.med.utah.edu]
• 14. file.medchemexpress.com [file.medchemexpress.com]
• 15. abcam.co.jp [abcam.co.jp]
• 16. TEM sample preparation techniques | University of Gothenburg [gu.se]
• 17. molbiolcell.org [molbiolcell.org]

strategies to mitigate GSK3739936 off-target effects

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in mitigating potential off-target effects of GSK3739936 during experimentation.

Troubleshooting Guides

This section addresses specific issues that may arise during the use of GSK3739936.

Issue 1: Observed Cellular Vacuolation or Lipid Droplet Accumulation in Treated Cells

• Question: We have observed significant cellular vacuolation and an increase in lipid droplets in our cell cultures treated with GSK3739936. What is the likely cause and how can we mitigate this?

• Answer: The observed phenotype is likely a form of drug-induced phospholipidosis (DIPL), a known off-target effect of some cationic amphiphilic drugs. GSK3739936, as a pyridine-based allosteric HIV-1 integrase inhibitor, may possess characteristics that lead to the accumulation of phospholipids (B1166683) within lysosomes, resulting in the formation of vacuoles or lamellar bodies.

  Mitigation Strategies:

  • Concentration Optimization: Determine the minimal effective concentration for on-target activity (HIV-1 integrase inhibition) and the threshold for inducing phospholipidosis. A dose-response experiment is crucial.

  • Time-Course Analysis: Assess the onset of vacuolation over time. It's possible that shorter incubation times are sufficient for on-target effects while minimizing off-target lipid accumulation.

  • Cell Line Selection: The extent of DIPL can be cell-line dependent. Consider screening different relevant cell lines to identify one with a better therapeutic window.

  • Structural Analogs: If possible, investigate structural analogs of GSK3739936. For a similar class of compounds, the removal of a C6 methyl group was shown to reduce lipid vacuolation while maintaining potency. This suggests that modifications to the compound's structure could decrease its propensity to cause phospholipidosis.

Issue 2: Difficulty in Quantifying the Extent of Phospholipidosis

• Question: We are observing vacuolation, but we need a quantitative method to assess the severity of this off-target effect to compare with on-target potency. What methods are recommended?

• Answer: High-content imaging (HCI) with fluorescent lipid probes is a robust and quantitative method to measure DIPL.

  Recommended Assay:

  A common approach is to use fluorescently labeled phospholipids, such as LipidTox™ Red or BODIPY™ FL C12-Sphingomyelin, which accumulate in lysosomes and can be quantified.

  Brief Workflow:

  • Plate cells in a 96-well or 384-well imaging plate.

  • Treat cells with a concentration range of GSK3739936.

  • Incubate for a predetermined time (e.g., 24-72 hours).

  • Add the fluorescent lipid probe and a nuclear stain (e.g., Hoechst 33342).

  • Acquire images using a high-content imaging system.

  • Analyze the images to quantify the fluorescence intensity of the lipid probe per cell.

  This will allow you to generate an EC50 value for phospholipidosis induction, which can be directly compared to the EC50 for its antiviral activity.

Frequently Asked Questions (FAQs)

Q1: What is the primary known off-target effect of GSK3739936?

A1: The primary off-target effect reported in preclinical studies is lipid vacuolation in the liver and kidneys, which is characteristic of drug-induced phospholipidosis (DIPL).

Q2: What is the proposed mechanism for GSK3739936-induced phospholipidosis?

A2: While the specific mechanism for GSK3739936 has not been fully elucidated in publicly available literature, it is likely related to its potential properties as a cationic amphiphilic drug. Such compounds can become protonated and trapped within the acidic environment of lysosomes. This can lead to the inhibition of lysosomal phospholipases, resulting in the accumulation of phospholipids and the formation of characteristic lamellar bodies, which appear as vacuoles under a microscope.

Q3: Are there any known signaling pathways affected by GSK3739936's off-target activity?

A3: There is no direct evidence in the available search results linking GSK3739936 to specific signaling pathways like SREBP or mTOR in the context of its off-target effects. However, DIPL is fundamentally a disruption of lipid metabolism and lysosomal function. Therefore, downstream effects on pathways that regulate lipid homeostasis are possible and could be an area for further investigation.

Q4: Is there quantitative data available comparing the on-target and off-target effects of GSK3739936?

A4: Publicly available literature does not provide specific EC50 or IC50 values for GSK3739936-induced phospholipidosis. To establish a therapeutic window for your experiments, it is recommended to perform in-house quantitative assays as described in the Troubleshooting Guide.

Quantitative Data Summary

While specific quantitative data for GSK3739936's off-target effects are not available in the public domain, the following table provides a template for organizing your experimental data to compare on-target and off-target activities.

Parameter	GSK3739936	Control Compound
On-Target Activity (Antiviral EC50)	To be determined	To be determined
Off-Target Effect (Phospholipidosis EC50)	To be determined	To be determined
Therapeutic Index (Off-Target EC50 / On-Target EC50)	To be calculated	To be calculated

Experimental Protocols

Protocol 1: High-Content Imaging Assay for Drug-Induced Phospholipidosis

This protocol provides a detailed methodology for quantifying drug-induced phospholipidosis using a fluorescent lipid probe.

• Materials:

  • HepG2 cells (or other relevant cell line)

  • 96-well or 384-well clear-bottom imaging plates

  • GSK3739936

  • Positive control (e.g., Amiodarone)

  • Vehicle control (e.g., DMSO)

  • LipidTox™ Red Phospholipidosis Detection Reagent (or similar)

  • Hoechst 33342 nuclear stain

  • Formaldehyde (B43269) (4% in PBS)

  • Phosphate-buffered saline (PBS)

  • High-content imaging system

• Procedure:

  • Cell Seeding: Seed HepG2 cells into imaging plates at a density that will result in a sub-confluent monolayer at the time of imaging. Allow cells to adhere overnight.

  • Compound Treatment: Prepare serial dilutions of GSK3739936 and the positive control in cell culture medium. Add the compounds to the cells and incubate for 24 to 72 hours. Include a vehicle control.

  • Staining:

    • Add the fluorescent phospholipidosis detection reagent to the live cells at the manufacturer's recommended concentration.

    • Incubate for the recommended time (e.g., 30 minutes to 2 hours).

  • Fixation and Nuclear Staining:

    • Gently wash the cells with PBS.

    • Fix the cells with 4% formaldehyde in PBS for 15 minutes at room temperature.

    • Wash the cells twice with PBS.

    • Stain the nuclei with Hoechst 33342 in PBS for 10-15 minutes.

    • Wash the cells twice with PBS.

  • Imaging:

    • Acquire images using a high-content imaging system with appropriate filter sets for the fluorescent probes used.

    • Capture images from multiple fields per well to ensure robust data.

  • Image Analysis:

    • Use image analysis software to identify individual cells based on the nuclear stain.

    • Define a cytoplasmic region around each nucleus.

    • Quantify the total or average fluorescence intensity of the phospholipidosis probe within the cytoplasmic region of each cell.

  • Data Analysis:

    • Calculate the average fluorescence intensity per cell for each treatment condition.

    • Normalize the data to the vehicle control.

    • Plot the normalized fluorescence intensity against the compound concentration and fit a dose-response curve to determine the EC50 for phospholipidosis induction.

Visualizations

Caption: On-target vs. hypothesized off-target mechanism of GSK3739936.

Caption: Workflow for quantifying drug-induced phospholipidosis.

Technical Support Center: Optimizing GSK3739936 Concentration for Antiviral Assays

This technical support center provides researchers, scientists, and drug development professionals with guidance on optimizing the concentration of GSK3739936 for antiviral assays.

Frequently Asked Questions (FAQs)

Q1: What is GSK3739936 and what is its mechanism of action?

GSK3739936, also known as BMS-986180, is an allosteric inhibitor of HIV-1 integrase (ALLINI).[1] Unlike integrase strand transfer inhibitors (INSTIs) that target the active site of the enzyme, GSK3739936 binds to a distinct site at the interface of two integrase monomers. This binding event promotes aberrant integrase multimerization, leading to the production of replication-deficient viral particles.[1] The primary mode of action is disrupting the late phase of HIV-1 replication, specifically impairing the formation of the viral core.

Q2: What is the recommended starting concentration range for GSK3739936 in an antiviral assay?

Q3: How should I determine the optimal concentration of GSK3739936 for my specific experiment?

The optimal concentration, often represented as the 50% effective concentration (EC50), should be determined experimentally. This involves performing a dose-response assay where a range of GSK3739936 concentrations are tested for their ability to inhibit viral replication in a specific cell line and with a particular HIV-1 strain. Concurrently, a cytotoxicity assay should be performed to determine the 50% cytotoxic concentration (CC50). The optimal concentration for your experiments will be a balance between high antiviral activity and low cellular toxicity, often represented by the selectivity index (SI = CC50/EC50).

Q4: Are there any known issues with GSK3739936 that I should be aware of?

Preclinical studies have indicated that GSK3739936 caused lipid vacuolation in the liver and kidneys of rats at high doses, which halted its further development. While this was an in vivo finding, it is a crucial piece of information to consider, as it may have implications for in vitro experiments, especially in long-term culture or with specific cell types that are sensitive to lipid metabolism disruption.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
High variability in antiviral activity between replicate wells.	Inconsistent cell seeding, inaccurate pipetting of the compound, or edge effects in the plate.	Ensure a homogenous cell suspension before seeding. Use calibrated pipettes and consider a reverse pipetting technique for viscous solutions. To minimize edge effects, fill the outer wells of the plate with sterile PBS or media and do not use them for experimental samples.
Lower than expected antiviral potency (high EC50).	Degradation of GSK3739936, use of a resistant HIV-1 strain, or suboptimal assay conditions.	Prepare fresh stock solutions of GSK3739936 from powder and avoid repeated freeze-thaw cycles. Ensure the HIV-1 strain used is sensitive to this class of inhibitors. Optimize assay parameters such as incubation time and multiplicity of infection (MOI).
High cytotoxicity observed at concentrations where antiviral activity is expected.	Compound precipitation at high concentrations, inherent cytotoxicity of the compound in the specific cell line used, or solvent toxicity.	Visually inspect the wells for any signs of compound precipitation. Ensure the final concentration of the solvent (e.g., DMSO) is consistent across all wells and is at a non-toxic level for the cells. Determine the CC50 of the compound in your specific cell line.
Inconsistent results across different experiments.	Variation in cell passage number, different lots of reagents (e.g., serum), or fluctuations in incubator conditions.	Use cells within a consistent and low passage number range. Qualify new lots of critical reagents before use in experiments. Regularly monitor and maintain incubator temperature, CO2, and humidity levels.

Data Presentation

While a comprehensive public database of GSK3739936's antiviral activity against a wide range of HIV-1 strains and its cytotoxicity in various cell lines is not available, the following tables provide a template for how such data should be structured. Researchers should generate their own data following the provided protocols.

Table 1: Antiviral Activity of GSK3739936 against Various HIV-1 Strains

HIV-1 Strain	Cell Line	EC50 (nM)
Wild-Type (e.g., NL4-3)	MT-4	Data to be generated by the user
Clinical Isolate 1	PBMCs	Data to be generated by the user
INSTI-Resistant Strain	TZM-bl	Data to be generated by the user

Table 2: Cytotoxicity of GSK3739936 in Different Cell Lines

Cell Line	Assay Type	CC50 (µM)
MT-4	MTT	Data to be generated by the user
TZM-bl	XTT	Data to be generated by the user
PBMCs	CellTiter-Glo	Data to be generated by the user
HepG2	MTT	Data to be generated by the user

Experimental Protocols

Protocol 1: Determination of Antiviral Activity (EC50) using an HIV-1 Replication Assay

This protocol is a general guideline and should be optimized for your specific cell line and virus strain.

• Cell Seeding: Seed target cells (e.g., MT-4, TZM-bl) in a 96-well plate at a predetermined optimal density and allow them to adhere overnight if necessary.

• Compound Dilution: Prepare a serial dilution of GSK3739936 in culture medium. A 2-fold or 3-fold dilution series is recommended to cover a wide concentration range.

• Infection: Add the diluted GSK3739936 to the cells. Subsequently, infect the cells with a pre-titered amount of HIV-1 stock to achieve a desired multiplicity of infection (MOI). Include appropriate controls: virus-infected cells without compound (positive control) and uninfected cells (negative control).

• Incubation: Incubate the plates for a period that allows for multiple rounds of viral replication (typically 3-5 days) at 37°C in a humidified CO2 incubator.

• Quantification of Viral Replication: Measure the extent of viral replication using a suitable method, such as:

  • p24 Antigen ELISA: Quantify the amount of HIV-1 p24 capsid protein in the culture supernatant.

  • Reporter Gene Assay: If using a reporter cell line (e.g., TZM-bl), measure the activity of the reporter gene (e.g., luciferase or β-galactosidase).

  • Reverse Transcriptase Activity Assay: Measure the activity of reverse transcriptase in the culture supernatant.

• Data Analysis: Plot the percentage of inhibition of viral replication against the log of the GSK3739936 concentration. Use a non-linear regression analysis to determine the EC50 value.

Protocol 2: Determination of Cytotoxicity (CC50) using an MTT Assay

• Cell Seeding: Seed the same cell line used in the antiviral assay in a 96-well plate at the same density.

• Compound Addition: Add the same serial dilutions of GSK3739936 to the cells. Include a "cells only" control (no compound) and a "media only" blank.

• Incubation: Incubate the plate for the same duration as the antiviral assay at 37°C in a humidified CO2 incubator.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.

• Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan (B1609692) crystals.

• Absorbance Reading: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Plot the percentage of cell viability against the log of the GSK3739936 concentration. Use a non-linear regression analysis to determine the CC50 value.

Visualizations

Caption: Mechanism of action of GSK3739936 in the late phase of HIV-1 replication.

Caption: Workflow for determining the optimal concentration of GSK3739936.

References

• 1. Design, Synthesis, and Preclinical Profiling of GSK3739936 (BMS-986180), an Allosteric Inhibitor of HIV-1 Integrase with Broad-Spectrum Activity toward 124/125 Polymorphs - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting GSK3739936 Insolubility

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering solubility issues with GSK3739936 in aqueous solutions for experimental use. The following information is based on established laboratory practices for handling poorly water-soluble small molecule inhibitors.

Frequently Asked Questions (FAQs)

Q1: I've just received GSK3739936, and it won't dissolve in my aqueous buffer. What is the first thing I should do?

A1: The recommended first step is to prepare a high-concentration stock solution in a water-miscible organic solvent. Dimethyl sulfoxide (B87167) (DMSO) is the most common and powerful choice for initial testing due to its ability to dissolve a wide range of organic molecules.[1][2] From this stock solution, you can make further dilutions into your aqueous experimental medium. It is critical to keep the final concentration of the organic solvent in your assay low enough to not affect the biological system, typically less than 0.5% v/v.[2]

Q2: What are the most common organic solvents for preparing stock solutions of hydrophobic compounds like GSK3739936?

A2: Besides DMSO, other common solvents for creating stock solutions include ethanol (B145695), methanol, and dimethylformamide (DMF).[1][3] The choice of solvent will depend on the specific properties of your compound and the tolerance of your experimental system to that solvent.

Q3: My GSK3739936 precipitates when I dilute my DMSO stock into my aqueous buffer. How can I prevent this?

A3: This is a common issue known as "precipitation upon dilution." Several strategies can be employed to mitigate this:

• Lower the Final Concentration: The most direct approach is to use a lower final concentration of GSK3739936 in your assay.

• Use a Surfactant: Non-ionic surfactants like Tween® 20 or Triton™ X-100 at low concentrations (e.g., 0.01-0.1%) can help maintain the solubility of hydrophobic compounds in aqueous solutions.

• Employ Co-solvents: Adding a small percentage of a water-miscible organic solvent, such as polyethylene (B3416737) glycol (PEG), to your aqueous buffer can increase the solubility of your compound.

• Adjust pH: If GSK3739936 has ionizable groups, adjusting the pH of the buffer may significantly improve its solubility. Acidic compounds are often more soluble at basic pH, while basic compounds are more soluble at acidic pH.

Q4: Can I use heating or sonication to dissolve GSK3739936?

A4: Gentle heating and sonication can be effective for dissolving stubborn compounds. However, it is crucial to first verify the thermal stability of GSK3739936, as prolonged or excessive heating can lead to degradation. When using these methods, it is best to warm the solution gently (e.g., in a 37°C water bath) and sonicate in short bursts to avoid overheating. Always visually inspect the solution for any signs of degradation, such as a color change.

Troubleshooting Guide

Problem: Inconsistent results in cell-based assays with GSK3739936.

• Possible Cause: Poor solubility and/or precipitation of the inhibitor in the cell culture medium.

• Troubleshooting Steps:

  • Visual Inspection: Carefully inspect the culture wells under a microscope for any signs of compound precipitation.

  • Reduce Final Solvent Concentration: Ensure the final DMSO (or other solvent) concentration is at a non-toxic level (typically <0.1% for most cell lines).

  • Test Different Solvents: If DMSO is suspected to be an issue, try preparing the stock solution in ethanol and see if that improves consistency.

  • Consider Serum Effects: The presence of serum proteins in the culture medium can affect the solubility and bioavailability of small molecules. You may need to test different serum concentrations or use serum-free media if your experimental design allows.

Problem: Low potency or lack of activity in an in vitro binding assay.

• Possible Cause: The actual concentration of soluble GSK3739936 in the assay is lower than the nominal concentration due to poor solubility.

• Troubleshooting Steps:

  • Solubility Test: Perform a preliminary solubility test to determine the approximate solubility of GSK3739936 in your assay buffer (see Experimental Protocols).

  • Incorporate Surfactants: Add a small amount of a non-ionic surfactant (e.g., 0.01% Tween® 20) to your assay buffer to improve solubility.

  • pH Optimization: If the target protein is stable across a pH range, test the activity of GSK3739936 in buffers of different pH values to see if solubility and activity improve.

Quantitative Data

As of the latest update, specific public data on the aqueous solubility of GSK3739936 is limited. The table below provides a general framework for determining solubility in common laboratory solvents. Researchers should determine these values experimentally for their specific batch of GSK3739936.

Solvent	General Solubility for Poorly Soluble Inhibitors
Aqueous Buffers
Phosphate-Buffered Saline (PBS) pH 7.4	Generally very low (<1 mg/mL)
Tris Buffer pH 7.4	Generally very low (<1 mg/mL)
Organic Solvents
DMSO	Often high (e.g., >10 mg/mL)
Ethanol	Variable, often moderate
Methanol	Variable, often moderate
Dimethylformamide (DMF)	Often high

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Stock Solution in an Organic Solvent

• Weigh out a precise amount of GSK3739936 powder.

• Add the appropriate volume of high-purity, anhydrous DMSO to achieve the desired high concentration (e.g., 10 mM or 50 mM).

• Vortex the tube vigorously for 1-2 minutes.

• If the compound is not fully dissolved, gently warm the tube in a 37°C water bath for 5-10 minutes, followed by vortexing. Sonication in short bursts can also be applied.

• Visually inspect the solution to ensure it is clear and free of any particulate matter.

• Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Aqueous Working Solutions from an Organic Stock

• Thaw an aliquot of the high-concentration GSK3739936 stock solution.

• Perform serial dilutions of the stock solution into your final aqueous buffer to achieve the desired working concentrations.

• It is crucial to add the stock solution to the aqueous buffer while vortexing to ensure rapid mixing and minimize localized high concentrations that can lead to precipitation.

• If precipitation occurs, consider the troubleshooting steps outlined in the FAQs, such as incorporating a surfactant or co-solvent into the aqueous buffer before adding the compound stock.

Visualizations

Caption: Experimental workflow for preparing GSK3739936 solutions.

Caption: Logical workflow for troubleshooting GSK3739936 insolubility.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Support Center: GSK3739936 Potency Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering variability in potency assays for GSK3739936, an allosteric inhibitor of HIV-1 integrase.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of GSK3739936 and how does it relate to potency assays?

A1: GSK3739936 is an allosteric HIV-1 integrase inhibitor (ALLINI).[1][2] It works by binding to a site on the HIV-1 integrase enzyme, which is distinct from the active site. This binding promotes aberrant multimerization of the integrase, leading to the production of replication-deficient viral particles.[1][2] Potency assays for GSK3739936 are designed to quantify this inhibitory effect, typically by measuring the reduction in viral replication or integrase activity in the presence of the compound.

Q2: What are the common types of potency assays used for HIV-1 integrase inhibitors like GSK3739936?

A2: Common potency assays for HIV-1 integrase inhibitors fall into two main categories:

• Cell-based assays: These assays measure the inhibition of viral replication in a cellular context. Examples include:

  • Antiviral activity assays: Using laboratory strains of HIV-1 to infect susceptible cell lines (e.g., MT-2) and measuring a marker of viral replication (e.g., p24 antigen levels, luciferase reporter gene activity).

  • Cytotoxicity assays: Assessing the toxicity of the compound to the host cells to ensure that the observed antiviral effect is not due to cell death.

• Biochemical assays: These assays measure the direct inhibition of the integrase enzyme's activity. An example is an integrase strand transfer assay, which measures the ability of the enzyme to integrate a DNA substrate.

Q3: What are the typical sources of variability in cell-based potency assays?

A3: Variability in cell-based assays is a common challenge and can arise from multiple factors.[3] These include:

• Cellular factors: Cell line integrity, passage number, cell density, and overall cell health can significantly impact results.

• Reagent variability: Inconsistent quality of reagents such as cell culture media, serum, and the virus stock can introduce variability.

• Assay execution: Minor differences in incubation times, temperature, and pipetting techniques can lead to significant variations.

• Data analysis: The statistical models used to calculate relative potency (e.g., EC50 or IC50) can influence the final results.

Troubleshooting Guides

Issue 1: High Well-to-Well Variability within a Single Assay Plate

Potential Cause	Troubleshooting Step
Inconsistent cell seeding	Ensure cells are thoroughly resuspended before plating to achieve a uniform cell density across all wells.
Edge effects	Avoid using the outer wells of the assay plate, as these are more prone to evaporation and temperature fluctuations. Fill the outer wells with sterile saline or media.
Pipetting errors	Use calibrated pipettes and ensure consistent technique, especially during serial dilutions of the compound.
Incomplete mixing	Gently mix the contents of each well after adding reagents, being careful not to disturb the cell monolayer.

Issue 2: Plate-to-Plate or Day-to-Day Variability

Potential Cause	Troubleshooting Step
Cell passage number	Use cells within a defined, narrow passage number range for all experiments.
Reagent lot-to-lot variability	Qualify new lots of critical reagents (e.g., serum, virus stock) before use in routine assays.
Incubator conditions	Regularly monitor and calibrate incubator temperature and CO2 levels.
Analyst-to-analyst variability	Ensure all analysts are trained on a standardized protocol and follow it consistently.

Data Presentation

The following table provides a representative example of expected potency values for a hypothetical HIV-1 integrase inhibitor in a cell-based antiviral assay.

Assay Parameter	Expected Value	Acceptance Criteria
EC50 (nM)	5.0	2.5 - 10.0
Maximum Percent Inhibition (%)	> 95%	> 90%
Hill Slope	1.0	0.8 - 1.2
R² of Curve Fit	> 0.98	> 0.95

Experimental Protocols

Cell-Based Antiviral Potency Assay

This protocol outlines a general procedure for determining the potency of GSK3739936 by measuring the inhibition of HIV-1 replication in a reporter cell line.

Materials:

• GSK3739936 compound

• HIV-1 susceptible reporter cell line (e.g., TZM-bl cells)

• Complete cell culture medium

• HIV-1 virus stock

• Luciferase assay reagent

• 96-well white, clear-bottom assay plates

• Luminometer

Procedure:

• Cell Plating:

  • Trypsinize and count the reporter cells.

  • Adjust the cell density to the desired concentration in complete medium.

  • Plate the cells in a 96-well plate and incubate overnight at 37°C, 5% CO2.

• Compound Dilution:

  • Prepare a serial dilution of GSK3739936 in cell culture medium.

• Infection and Treatment:

  • Remove the medium from the cells.

  • Add the diluted GSK3739936 to the appropriate wells.

  • Add the HIV-1 virus stock to all wells except the uninfected control wells.

  • Incubate for 48 hours at 37°C, 5% CO2.

• Signal Detection:

  • Remove the supernatant from the wells.

  • Add luciferase assay reagent according to the manufacturer's instructions.

  • Read the luminescence on a plate reader.

• Data Analysis:

  • Normalize the data to the virus control (0% inhibition) and the uninfected control (100% inhibition).

  • Fit the data to a four-parameter logistic curve to determine the EC50 value.

Visualizations

Caption: Mechanism of action of GSK3739936 in the HIV-1 life cycle.

Caption: General experimental workflow for a cell-based potency assay.

Caption: Decision tree for troubleshooting potency assay variability.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Design, Synthesis, and Preclinical Profiling of GSK3739936 (BMS-986180), an Allosteric Inhibitor of HIV-1 Integrase with Broad-Spectrum Activity toward 124/125 Polymorphs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biopharminternational.com [biopharminternational.com]

Technical Support Center: Managing GSK3739936 in Long-Term Experiments

This technical support center provides guidance for researchers, scientists, and drug development professionals on managing the stability and degradation of GSK3739936 in long-term experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent and storage condition for GSK3739936 stock solutions?

For optimal stability, GSK3739936 should be dissolved in high-purity, anhydrous DMSO to create a stock solution.[1] Stock solutions should be aliquoted into tightly sealed, low-protein-binding vials and stored at -80°C to minimize degradation from freeze-thaw cycles and long-term instability.[1][2]

Q2: How stable is GSK3739936 in aqueous solutions and cell culture media?

The stability of small molecules like GSK3739936 in aqueous environments is influenced by factors such as pH, temperature, and media components.[2][3] It is recommended to prepare fresh working solutions in your experimental buffer or cell culture medium immediately before use. For multi-day experiments, consider replenishing the media with freshly prepared GSK3739936 every 24-48 hours to maintain a consistent effective concentration.

Q3: Is GSK3739936 sensitive to light?

Many small molecules are susceptible to photodegradation. To mitigate this, handle GSK3739936 and its solutions in low-light conditions. Use amber-colored vials or wrap containers in aluminum foil to protect them from light, especially during long-term storage and incubation.

Q4: What are the primary pathways through which GSK3739936 might degrade?

Common degradation pathways for small molecules in experimental settings include hydrolysis, oxidation, and photolysis. Hydrolysis can occur in aqueous solutions, while oxidation can be initiated by exposure to oxygen or trace metals. Photolysis is degradation caused by exposure to light. The specific degradation pathway for GSK3739936 would need to be determined experimentally.

Troubleshooting Guide

This guide addresses common issues that may arise during long-term experiments with GSK3739936.

Observed Issue	Possible Cause	Suggested Solution
Loss of biological activity over time	Compound degradation in the experimental medium.	Assess the stability of GSK3739936 in your specific cell culture media over the time course of your experiment using HPLC or LC-MS/MS. Consider replenishing the media with fresh compound every 24-48 hours.
Cellular metabolism of the compound.	Investigate potential metabolic pathways in your cell line. Consider using a cell-free assay to confirm direct target engagement if the target is known.
High variability between experimental replicates	Inconsistent sample handling or compound precipitation.	Ensure complete solubilization of the stock solution and working solutions. Use low-protein-binding labware to minimize non-specific binding.
Issues with the analytical method for quantification.	Validate your analytical method (e.g., HPLC, LC-MS) for linearity, precision, and accuracy.
Cell toxicity at various concentrations	Solvent toxicity.	Ensure the final concentration of DMSO in the cell culture medium is below the toxic threshold for your cell line (typically <0.1%). Run a vehicle control (media with solvent only) to assess solvent toxicity.
Formation of a toxic degradation product.	Characterize any degradation products using LC-MS to assess their potential toxicity.

Experimental Protocols

Protocol 1: Assessing the Stability of GSK3739936 in Cell Culture Media

Objective: To determine the stability of GSK3739936 in a specific cell culture medium over time.

Materials:

• GSK3739936

• Anhydrous DMSO

• Cell culture medium (e.g., DMEM with 10% FBS)

• Sterile, low-protein-binding microcentrifuge tubes

• Incubator (37°C, 5% CO2)

• HPLC or LC-MS/MS system

Methodology:

• Preparation of Stock Solution: Prepare a 10 mM stock solution of GSK3739936 in anhydrous DMSO.

• Preparation of Working Solution: Dilute the stock solution in the cell culture medium to the final experimental concentration (e.g., 10 µM).

• Aliquoting: Dispense 1 mL aliquots of the working solution into sterile microcentrifuge tubes, with triplicate tubes for each time point.

• Incubation: Place the tubes in a 37°C, 5% CO2 incubator.

• Sample Collection: At designated time points (e.g., 0, 2, 4, 8, 24, 48 hours), remove three tubes from the incubator.

• Analysis: Immediately analyze the samples by a validated HPLC or LC-MS/MS method to determine the concentration of the parent GSK3739936 compound.

• Data Interpretation: Calculate the percentage of GSK3739936 remaining at each time point relative to the 0-hour time point.

Illustrative Data Presentation:

Time (hours)	Mean Concentration (µM)	Standard Deviation	% Remaining
0	10.00	0.15	100
2	9.85	0.21	98.5
4	9.62	0.18	96.2
8	9.13	0.25	91.3
24	7.89	0.32	78.9
48	6.45	0.41	64.5

Protocol 2: Investigating the pH-Dependent Stability of GSK3739936

Objective: To assess the stability of GSK3739936 across a range of pH values.

Materials:

• GSK3739936

• Anhydrous DMSO

• Buffers of varying pH (e.g., pH 5.0, 7.4, 8.5)

• Controlled temperature incubator (e.g., 37°C)

• HPLC or LC-MS/MS system

Methodology:

• Preparation of Stock Solution: Prepare a 10 mM stock solution of GSK3739936 in anhydrous DMSO.

• Preparation of Test Solutions: Prepare solutions of GSK3739936 at a final concentration of 10 µM in each of the different pH buffers.

• Incubation: Incubate the solutions at a controlled temperature (e.g., 37°C).

• Sample Collection: At specified time points (e.g., 0, 4, 8, 24, 48 hours), take an aliquot from each pH solution.

• Quenching: Immediately quench any potential degradation by mixing the aliquot with a solution that neutralizes the pH and/or contains an organic solvent (e.g., methanol (B129727) or acetonitrile) and store at -20°C until analysis.

• Analysis: Analyze all samples by HPLC-UV or LC-MS to quantify the remaining GSK3739936.

• Data Interpretation: Plot the percentage of GSK3739936 remaining versus time for each pH to determine the degradation rate.

Illustrative Data Presentation:

Time (hours)	% Remaining (pH 5.0)	% Remaining (pH 7.4)	% Remaining (pH 8.5)
0	100	100	100
4	99.1	96.2	92.5
8	98.5	91.3	85.1
24	95.3	78.9	68.7
48	90.7	64.5	45.3

Visualizations

Signaling Pathway

GSK3739936 is an allosteric inhibitor of HIV-1 integrase, which acts by promoting aberrant integrase multimerization, leading to the production of replication-deficient viral particles.

Caption: Mechanism of HIV-1 integrase inhibition by GSK3739936.

Experimental Workflow

The following workflow outlines the process for assessing the stability of GSK3739936.

Caption: Workflow for assessing GSK3739936 stability in cell culture.

Troubleshooting Logic

This diagram illustrates a logical approach to troubleshooting common issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: GSK3739936 Biochemical Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in avoiding common artifacts in biochemical assays involving GSK3739936, a potent allosteric inhibitor of HIV-1 integrase.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of GSK3739936?

A1: GSK3739936 is an allosteric HIV-1 integrase inhibitor (ALLINI).[1][2][3] It functions by binding to a site on the integrase enzyme that is distinct from the active site.[4][5] This binding event induces a conformational change in the enzyme, leading to aberrant multimerization of integrase, which ultimately results in the production of replication-deficient viral particles.

Q2: What are the key biochemical assays used to characterize GSK3739936 activity?

A2: The primary biochemical assays to evaluate the activity of GSK3739936 and other HIV-1 integrase inhibitors are the 3'-processing assay and the strand transfer assay. These assays measure the two key catalytic steps of the integration process. Non-radioactive, high-throughput versions of these assays, often utilizing fluorescence or ELISA-based detection, are commonly employed.

Q3: What are the initial signs of potential artifacts or interference in my assay?

A3: Common indicators of assay artifacts or compound interference include high variability between replicate wells, non-sigmoidal or unusual dose-response curves, and results that are inconsistent with previous data or the known biology of the inhibitor. Control failures and gradual signal drift during plate reading are also red flags.

Q4: How can I distinguish between true allosteric inhibition and assay artifacts?

A4: True allosteric inhibition typically exhibits noncompetitive or mixed-inhibition kinetics with respect to the substrate. To confirm allostery, it is recommended to perform kinetic mapping by titrating both the substrate and the inhibitor. Orthogonal assays, biophysical methods (like surface plasmon resonance or differential scanning fluorimetry), and the use of site-directed mutants can further validate an allosteric mechanism.

Troubleshooting Guides

Issue 1: Poor Solubility or Precipitation of GSK3739936 in Assay Buffer

• Observation: Visible precipitate in the stock solution or assay wells, or inconsistent results at higher concentrations.

• Potential Cause: GSK3739936, like many small molecules, may have limited aqueous solubility.

• Troubleshooting Steps:

  • Stock Solution Preparation: Prepare a high-concentration stock solution in an appropriate organic solvent such as dimethyl sulfoxide (B87167) (DMSO).

  • Working Dilutions: Perform serial dilutions from the stock solution into the aqueous assay buffer. Ensure the final concentration of the organic solvent is low (typically <1%) to avoid impacting enzyme activity.

  • pH and Buffer Components: The solubility of a compound can be pH-dependent. If solubility issues persist, consider testing a range of buffers with different pH values, while ensuring the chosen pH is compatible with the assay.

  • Sonication: Gentle sonication can aid in the dissolution of the compound.

  • Solubility Assessment: Formally determine the solubility of GSK3739936 in your specific assay buffer. This can be done by creating a saturated solution, allowing it to equilibrate, and then quantifying the dissolved compound in the supernatant, often by HPLC.

Issue 2: Compound Instability in Assay Buffer

• Observation: Loss of inhibitory activity over time, or high variability in results depending on incubation times.

• Potential Cause: GSK3739936 may be unstable in the assay buffer due to factors like pH, temperature, or light exposure.

• Troubleshooting Steps:

  • Stability Testing: Conduct a time-course experiment to assess the stability of GSK3739936 in your assay buffer. Incubate the compound in the buffer at the experimental temperature for various durations (e.g., 0, 1, 2, 4, 8, 24 hours) and then measure its concentration, typically by HPLC.

  • Storage Conditions: Store stock solutions at -20°C or -80°C and minimize freeze-thaw cycles. Protect solutions from light by using amber vials or foil wrapping.

  • Fresh Preparations: Prepare fresh dilutions of GSK3739936 immediately before each experiment.

Issue 3: Optical Interference from GSK3739936

• Observation: Unexpectedly high or low readings in fluorescence or absorbance-based assays that do not correlate with enzyme activity.

• Potential Cause: The compound itself may absorb light or be fluorescent at the excitation and/or emission wavelengths used in the assay.

• Troubleshooting Steps:

  • Spectral Scanning: Scan the absorbance and fluorescence spectra of GSK3739936 under your assay conditions (buffer, pH) to identify any overlap with the assay's detection wavelengths.

  • Compound-Only Controls: Run controls containing GSK3739936 at all tested concentrations in the assay buffer without the enzyme or substrate. Subtract the background signal from these wells from the corresponding experimental wells.

  • Alternative Detection Methods: If optical interference is significant, consider switching to an assay with a different detection modality (e.g., from fluorescence to luminescence or an ELISA-based format).

Issue 4: Non-Specific Inhibition or Off-Target Effects

• Observation: Inhibition is observed, but the dose-response curve is unusually steep, or the IC50 value is significantly different from published values. The compound may also interfere with assay components.

• Potential Cause: At higher concentrations, some small molecules can form aggregates that non-specifically inhibit enzymes. Alternatively, the compound may be interacting with other components of the assay.

• Troubleshooting Steps:

  • Detergent Inclusion: The inclusion of a low concentration (e.g., 0.01%) of a non-ionic detergent like Triton X-100 in the assay buffer can often disrupt compound aggregation.

  • Assay Component Interference Check: Systematically test for interference with individual assay components. For example, in an ELISA-based assay, check if the compound interferes with antibody-antigen binding or the activity of the reporter enzyme (e.g., HRP).

  • Orthogonal Assays: Validate findings using a different assay format that measures the same biological endpoint but uses a different detection principle.

Data Presentation

Table 1: Example Data for GSK3739936 Inhibition of HIV-1 Integrase Strand Transfer

GSK3739936 Concentration (nM)	% Inhibition (Replicate 1)	% Inhibition (Replicate 2)	% Inhibition (Replicate 3)	Mean % Inhibition
0.1	5.2	6.1	5.5	5.6
1	20.3	22.1	21.5	21.3
10	48.9	51.2	50.1	50.1
100	89.7	91.3	90.5	90.5
1000	98.5	99.1	98.8	98.8
IC50 (nM)	~10

Table 2: Troubleshooting Summary for Common Artifacts

Observation	Potential Artifact	Key Troubleshooting Step
Inconsistent results, especially at high concentrations	Compound Precipitation	Prepare fresh dilutions; assess solubility in assay buffer
Activity decreases over time	Compound Instability	Perform a time-course stability study using HPLC
High background signal in compound-only wells	Optical Interference	Subtract background; switch to a different detection method
Unusually steep dose-response curve	Compound Aggregation	Add a non-ionic detergent (e.g., 0.01% Triton X-100)

Experimental Protocols

Protocol 1: HIV-1 Integrase Strand Transfer Assay (Fluorescence-Based)

This protocol outlines a generic, non-radioactive assay to measure the strand transfer activity of HIV-1 integrase.

Materials:

• Recombinant HIV-1 Integrase

• Donor DNA: A biotin-labeled oligonucleotide corresponding to the viral DNA end.

• Target DNA: An oligonucleotide labeled with a fluorophore (e.g., FAM) and a quencher.

• Assay Buffer: e.g., 20 mM HEPES (pH 7.5), 10 mM DTT, 7.5 mM MnCl2 or MgCl2, 0.1 mg/mL BSA.

• GSK3739936 dissolved in DMSO.

• Streptavidin-coated microplates.

Methodology:

• Donor DNA Immobilization: Add the biotin-labeled donor DNA to the streptavidin-coated microplate wells and incubate to allow for binding. Wash the wells to remove unbound DNA.

• Compound and Enzyme Incubation: Add serial dilutions of GSK3739936 (or control) to the wells, followed by the addition of recombinant HIV-1 integrase. Incubate to allow for inhibitor binding to the enzyme.

• Reaction Initiation: Initiate the strand transfer reaction by adding the fluorophore-labeled target DNA to each well.

• Incubation: Incubate the plate at 37°C for a defined period (e.g., 60-90 minutes) to allow the strand transfer reaction to proceed.

• Detection: Wash the wells to remove unreacted target DNA. The integration of the target DNA to the immobilized donor DNA will result in the separation of the fluorophore and quencher, leading to an increase in fluorescence. Measure the fluorescence intensity using a plate reader at the appropriate excitation and emission wavelengths.

• Data Analysis: Calculate the percent inhibition for each concentration of GSK3739936 relative to a no-inhibitor control. Plot the percent inhibition against the log of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Visualizations

Caption: Workflow for a fluorescence-based HIV-1 integrase strand transfer assay.

Caption: Allosteric inhibition mechanism of GSK3739936 on HIV-1 integrase.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Integrase and integration: biochemical activities of HIV-1 integrase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bellbrooklabs.com [bellbrooklabs.com]
• 5. Mechanism of Action Assays for Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Improving the Therapeutic Index of GSK3739936 Analogs

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers and drug development professionals working to improve the therapeutic index of GSK3739936 analogs, a class of allosteric HIV-1 integrase inhibitors (ALLINIs).

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for GSK3739936 and its analogs?

A1: GSK3739936 and its analogs are allosteric HIV-1 integrase inhibitors (ALLINIs). They do not bind to the catalytic site of the integrase enzyme. Instead, they bind to a pocket at the dimer interface of the integrase's catalytic core domain, which is also the binding site for the host protein LEDGF/p75. This binding induces aberrant multimerization of the integrase, leading to the production of non-infectious viral particles. This allosteric mechanism results in a steep dose-response curve.

Q2: What is the primary toxicity associated with GSK3739936 and how can it be monitored?

A2: The primary toxicity observed in preclinical studies with GSK3739936 was lipid vacuolation in the liver and kidneys of rats. This is a form of drug-induced phospholipidosis, characterized by the excessive accumulation of polar phospholipids (B1166683) in cells. This can be monitored in vitro using assays that detect lipid accumulation in cell lines, such as neutral red uptake assays or fluorescence microscopy with lipid-specific dyes. In vivo, it is monitored through histopathological examination of tissues from toxicology studies.

Q3: What are the general strategies to improve the therapeutic index of small molecule inhibitors like GSK3739936 analogs?

A3: Improving the therapeutic index involves increasing the efficacy of the compound against its target while decreasing its toxicity. Key strategies include:

• Medicinal Chemistry Approaches: Modifying the chemical structure to enhance on-target activity and reduce off-target effects. This can involve altering physicochemical properties to reduce accumulation in tissues prone to toxicity.

• Formulation Strategies: Developing formulations that improve the bioavailability of the drug at the target site, potentially allowing for lower, less toxic doses. This

Reference Data & Comparative Studies

Preclinical Profile Showdown: GSK3739936 vs. GSK3839919 in HIV-1 Drug Development

A Comparative Analysis of Two Allosteric Integrase Inhibitors

In the landscape of novel anti-HIV-1 therapeutics, allosteric integrase inhibitors (ALLINIs) have emerged as a promising class of compounds with a unique mechanism of action. This guide provides a detailed preclinical comparison of two such inhibitors, GSK3739936 and GSK3839919, for researchers, scientists, and drug development professionals. Both compounds target the HIV-1 integrase, a critical enzyme for viral replication, but exhibit key differences in their safety profiles that have dictated their developmental trajectories.

GSK3739936 demonstrated a favorable pharmacokinetic profile in preclinical studies; however, its development was halted due to adverse toxicological findings in rats, specifically lipid vacuolation in the liver and kidneys.[1][2] In response to this challenge, GSK3839919 was developed, representing a structural modification designed to mitigate the safety concerns while preserving the potent antiviral activity. This guide will objectively present the available preclinical data to illuminate the comparative efficacy and safety of these two compounds.

Mechanism of Action: A Shared Pathway

Both GSK3739936 and GSK3839919 are allosteric inhibitors of HIV-1 integrase.[3] Unlike traditional integrase strand transfer inhibitors (INSTIs), ALLINIs do not bind to the active site of the enzyme. Instead, they bind to a pocket at the interface of two integrase monomers, a site also utilized by the host protein LEDGF/p75.[4] This binding induces aberrant multimerization of the integrase enzyme, leading to the production of non-infectious viral particles.[3] This novel mechanism offers the potential to overcome resistance to existing classes of antiretroviral drugs.

References

• 1. Discovery and Preclinical Profiling of GSK3839919, a Potent HIV-1 Allosteric Integrase Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Design, Synthesis, and Preclinical Profiling of GSK3739936 (BMS-986180), an Allosteric Inhibitor of HIV-1 Integrase with Broad-Spectrum Activity toward 124/125 Polymorphs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Allosteric Integrase Inhibitor Influences on HIV-1 Integration and Roles of LEDGF/p75 and HDGFL2 Host Factors - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to GSK3739936 and Other Allosteric HIV-1 Integrase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the allosteric HIV-1 integrase inhibitor (ALLINI) GSK3739936 with other prominent compounds in its class. The information presented is based on available preclinical data and is intended to assist researchers in understanding the nuanced differences in the performance and characteristics of these novel antiretroviral agents.

Introduction to Allosteric HIV-1 Integrase Inhibitors

Allosteric HIV-1 integrase inhibitors (ALLINIs) represent a promising class of antiretroviral drugs with a unique mechanism of action. Unlike integrase strand transfer inhibitors (INSTIs) that target the catalytic site of the HIV-1 integrase (IN), ALLINIs bind to a distinct allosteric site at the dimer interface of the IN catalytic core domain (CCD).[1][2][3] This binding pocket is also utilized by the host cellular cofactor lens epithelium-derived growth factor (LEDGF)/p75.[2][4] The primary antiviral mechanism of ALLINIs is the induction of aberrant IN multimerization, which disrupts the normal process of viral maturation, leading to the formation of non-infectious virions with eccentric cores. Additionally, by competing with LEDGF/p75, ALLINIs can also interfere with the integration of viral DNA into the host genome during the early phase of infection.

Comparative Analysis of In Vitro Efficacy

The following tables summarize the in vitro antiviral activity, inhibition of the IN-LEDGF/p75 interaction, and cytotoxicity of GSK3739936 and other selected ALLINIs.

Table 1: Antiviral Activity (EC50) of Allosteric HIV-1 Integrase Inhibitors

Compound	HIV-1 Strain	EC50 (nM)	Cell Line	Reference
GSK3739936	NL4.3	1.7	MT-2	[GSK3739936 (BMS-986180)
BI-224436	NL4.3	<15	Various
BI-224436	HXB2	7.2	PBMCs
GS-9822	IIIb	Low nM	MT-4
GS-9822	NL4.3	Low nM	MT-4
MUT871	NL4-3	3.1	MT-4
MUT871	HXB2	1.4	MT-4
BDM-2	NL4-3	8.7	MT-4
BDM-2	HXB2	4.5	MT-4
S-I-82	NL4-3	-	MT-4
CX14442	IIIb	>1000	MT-4
CX14442	NL4.3	>1000	MT-4

Table 2: Inhibition of IN-LEDGF/p75 Interaction (IC50) and Cytotoxicity (CC50)

Compound	IC50 (nM) (IN-LEDGF/p75)	CC50 (µM)	Cell Line	Reference
GSK3739936	11.1	>20	MT-2	[GSK3739936 (BMS-986180)
BI-224436	-	>90	Various
GS-9822	6.9	~15	MT-4
MUT871	14	>100	MT-4
BDM-2	-	>100	MT-4
S-I-82	820	>100	MT-4	[Biological and Structural Analyses of New Potent Allosteric Inhibitors of HIV-1 Integrase]
CX14442	1577	>100	MT-4

Resistance Profiles

A critical aspect of any antiretroviral agent is its resistance profile. For ALLINIs, resistance mutations typically emerge in the IN region that forms the allosteric binding pocket.

Table 3: Key Resistance Mutations for Allosteric HIV-1 Integrase Inhibitors

Compound	Primary Resistance Mutations	Fold Change in EC50	Reference
GSK3739936	A128T	Significant resistance
BI-224436	A128T, A128N, L102F	2.9 (A128T), 64 (A128N), 61 (L102F)
General ALLINIs	A128T	Marked resistance to aberrant multimerization

Importantly, ALLINIs generally do not show cross-resistance with INSTIs, as they target a different site on the integrase enzyme. For instance, BI-224436 retains full activity against viruses with common INSTI resistance mutations such as N155S, Q148H, and E92Q.

Pharmacokinetic Properties

The preclinical pharmacokinetic profiles of these inhibitors provide insights into their potential for clinical development.

Table 4: Comparative Pharmacokinetic Parameters

Compound	Species	Clearance	Bioavailability (F)	Half-life (t1/2)	Reference
GSK3739936 (as a lead compound)	Rat	Low to moderate	Good	-	[Design, Synthesis, and Preclinical Profiling of GSK3739936 (BMS-986180), an Allosteric Inhibitor of HIV-1 Integrase with Broad-Spectrum Activity toward 124/125 Polymorphs]
BI-224436	Rat	0.7% of hepatic flow	54%	-
BI-224436	Monkey	23% of hepatic flow	82%	-
BI-224436	Dog	8% of hepatic flow	81%	-
S/GSK1349572 (Dolutegravir)	Human	-	-	~15 h
GS-9822	Rat, Dog, Monkey	Low systemic clearance	Favorable oral PK	-

Experimental Protocols

In Vitro Antiviral Activity Assay (MT-4 Cell-Based)

This protocol is a common method to determine the efficacy of antiviral compounds against HIV-1.

• Cell Preparation: MT-4 cells, a human T-cell line highly susceptible to HIV-1, are seeded in 96-well microplates.

• Compound Dilution: The test compounds (e.g., GSK3739936 and comparators) are serially diluted to a range of concentrations.

• Infection: The MT-4 cells are infected with a laboratory-adapted strain of HIV-1 (e.g., NL4.3 or IIIb) at a predetermined multiplicity of infection (MOI).

• Treatment: The diluted compounds are added to the infected cell cultures. Control wells with infected/untreated cells and uninfected/untreated cells are included.

• Incubation: The plates are incubated for 4-5 days to allow for viral replication and the induction of cytopathic effects (CPE).

• Quantification of Antiviral Effect: The antiviral activity is assessed by measuring the inhibition of virus-induced CPE. This is typically quantified using a cell viability assay, such as the MTT assay, which measures the metabolic activity of living cells.

• Data Analysis: The 50% effective concentration (EC50), the concentration of the compound that inhibits viral replication by 50%, is calculated from the dose-response curves. The 50% cytotoxic concentration (CC50) is determined in parallel using uninfected cells to assess the compound's toxicity. The selectivity index (SI = CC50/EC50) is then calculated to evaluate the therapeutic window of the compound.

Homogeneous Time-Resolved Fluorescence (HTRF) Assay for IN-LEDGF/p75 Interaction

This assay is used to quantify the ability of ALLINIs to inhibit the interaction between HIV-1 integrase and its cellular cofactor LEDGF/p75.

• Reagent Preparation:

  • Recombinant HIV-1 integrase (IN) is tagged, for example, with a 6xHis tag.

  • The IN-binding domain (IBD) of LEDGF/p75 is tagged with a different tag, such as a FLAG tag.

  • An anti-6His antibody conjugated to a FRET donor (e.g., Europium cryptate).

  • An anti-FLAG antibody conjugated to a FRET acceptor (e.g., XL665).

• Assay Procedure:

  • Tagged IN and tagged LEDGF/p75-IBD are incubated together in a microplate well in the presence of varying concentrations of the test inhibitor.

  • The anti-tag antibodies (donor and acceptor) are then added to the wells.

• Signal Detection:

  • If IN and LEDGF/p75-IBD interact, the donor and acceptor fluorophores are brought into close proximity, resulting in a FRET signal upon excitation of the donor.

  • The HTRF signal is measured using a plate reader capable of time-resolved fluorescence detection.

• Data Analysis:

  • The inhibition of the IN-LEDGF/p75 interaction by the compound leads to a decrease in the FRET signal.

  • The 50% inhibitory concentration (IC50) is calculated from the dose-response curve, representing the concentration of the inhibitor required to block 50% of the protein-protein interaction.

Visualizations

References

• 1. The A128T Resistance Mutation Reveals Aberrant Protein Multimerization as the Primary Mechanism of Action of Allosteric HIV-1 Integrase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Critical Role of the C-terminal Segment for Allosteric Inhibitor-induced Aberrant Multimerization of HIV-1 Integrase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Allosteric HIV‐1 integrase inhibitors promote aberrant protein multimerization by directly mediating inter‐subunit interactions: Structural and thermodynamic modeling studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Competitive Interplay between Allosteric HIV-1 Integrase Inhibitor BI/D and LEDGF/p75 during the Early Stage of HIV-1 Replication Adversely Affects Inhibitor Potency - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Efficacy of GSK3739936 and Other Allosteric HIV-1 Integrase Inhibitors in Primary Cells

A Guide for Researchers and Drug Development Professionals

This guide provides a comparative analysis of the antiviral activity of GSK3739936, an allosteric HIV-1 integrase inhibitor (ALLINI), with other compounds of the same class in primary human cells. The information is intended for researchers, scientists, and professionals in the field of drug development to facilitate an objective evaluation of GSK3739936's performance against relevant alternatives.

It is important to note that publicly available data on the antiviral activity of GSK3739936 is currently limited to Human Immunodeficiency Virus Type 1 (HIV-1). Therefore, this guide focuses on its anti-HIV-1 efficacy in primary cells and compares it with other allosteric HIV-1 integrase inhibitors for which data in similar cell systems are available.

Data Presentation: Antiviral Activity in Primary Human Cells

The following table summarizes the in vitro antiviral activity and cytotoxicity of GSK3739936 and a comparator allosteric HIV-1 integrase inhibitor, BI 224436, in primary human peripheral blood mononuclear cells (PBMCs). The 50% effective concentration (EC50) represents the concentration of the drug that inhibits 50% of viral replication, while the 50% cytotoxic concentration (CC50) is the concentration that causes a 50% reduction in cell viability. The Selectivity Index (SI), calculated as the ratio of CC50 to EC50, is a measure of the drug's therapeutic window.

Compound	Virus Strain	Primary Cell Type	EC50 (nM)	CC50 (µM)	Selectivity Index (SI = CC50/EC50)
GSK3739936	HIV-1	PBMCs	1.7	Not Available	Not Available
BI 224436	HIV-1 (HXB2, NL4.3)	PBMCs	7.2 - 15	>120[1]	>8,000 - >16,667[1]

Note: A specific CC50 value for GSK3739936 in primary human cells was not publicly available at the time of this guide's compilation. Preclinical toxicology studies in rats indicated findings of lipid vacuolation in the liver and kidneys at a high dose[1]. The EC50 value for GSK3739936 is reported to be potent, in the low nanomolar range, against various HIV-1 124/125 variants[2].

Experimental Protocols

Determination of Antiviral Activity (EC50) in Peripheral Blood Mononuclear Cells (PBMCs)

This protocol outlines a general method for assessing the antiviral efficacy of compounds against HIV-1 in primary human PBMCs.

1. Isolation and Stimulation of PBMCs:

• Isolate PBMCs from the whole blood of healthy donors using Ficoll-Paque density gradient centrifugation.

• Wash the isolated cells with phosphate-buffered saline (PBS).

• Stimulate the PBMCs with a mitogen, such as phytohemagglutinin (PHA), in RPMI-1640 medium supplemented with fetal bovine serum (FBS) and interleukin-2 (B1167480) (IL-2) for 2-3 days to induce cell proliferation and increase susceptibility to HIV-1 infection.

2. Antiviral Assay:

• Seed the stimulated PBMCs in a 96-well plate.

• Prepare serial dilutions of the test compounds (e.g., GSK3739936, BI 224436) in the culture medium.

• Add the diluted compounds to the cells.

• Infect the cells with a laboratory-adapted or clinical isolate of HIV-1 at a predetermined multiplicity of infection (MOI).

• Include appropriate controls: virus-infected cells without any compound (virus control) and uninfected cells (cell control).

• Incubate the plates at 37°C in a humidified 5% CO2 incubator for 7 days.

3. Endpoint Measurement (p24 Antigen ELISA):

• After the incubation period, collect the cell culture supernatants.

• Measure the concentration of the HIV-1 p24 capsid protein in the supernatants using a commercial p24 antigen enzyme-linked immunosorbent assay (ELISA) kit, following the manufacturer's instructions.

• The amount of p24 antigen is directly proportional to the extent of viral replication.

4. Data Analysis:

• Calculate the percentage of viral inhibition for each compound concentration relative to the virus control.

• Determine the EC50 value by plotting the percentage of inhibition against the compound concentration and fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

Determination of Cytotoxicity (CC50) in PBMCs

This protocol describes a method to evaluate the cytotoxic potential of antiviral compounds in primary human PBMCs.

1. Cell Preparation and Treatment:

• Isolate and stimulate PBMCs as described in the antiviral activity protocol.

• Seed the stimulated PBMCs in a 96-well plate.

• Prepare serial dilutions of the test compounds in the culture medium.

• Add the diluted compounds to the cells. Include a "cells only" control without any compound.

• Incubate the plates at 37°C in a humidified 5% CO2 incubator for the same duration as the antiviral assay (e.g., 7 days).

2. Cell Viability Assay (e.g., MTT Assay):

• After the incubation period, add a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) to each well.

• Incubate the plates for a few hours to allow viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO or a detergent-based solution).

• Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a microplate reader. The absorbance is directly proportional to the number of viable cells.

3. Data Analysis:

• Calculate the percentage of cell viability for each compound concentration relative to the "cells only" control.

• Determine the CC50 value by plotting the percentage of cell viability against the compound concentration and fitting the data to a sigmoidal dose-response curve.

Mandatory Visualizations

Caption: Workflow for assessing antiviral activity in primary cells.

Caption: Mechanism of allosteric HIV-1 integrase inhibitors.

References

• 1. Discovery and Preclinical Profiling of GSK3839919, a Potent HIV-1 Allosteric Integrase Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GSK3739936 | HIV-1 integrase inhibitor | Probechem Biochemicals [probechem.com]

GSK3739936: A Comparative Analysis of its Anticipated Cross-Resistance Profile

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the anticipated cross-resistance profile of GSK3739936 (also known as BMS-986180), a potent, allosteric HIV-1 integrase inhibitor (ALLINI). Due to the discontinuation of its clinical development owing to preclinical toxicology findings, publicly available data on its cross-resistance with a comprehensive panel of antiretroviral drugs is limited.[1][2] This guide, therefore, summarizes the known antiviral activity of GSK3739936 and extrapolates its likely cross-resistance profile based on its novel mechanism of action, in the context of established antiretroviral resistance patterns.

Introduction to GSK3739936

GSK3739936 is an allosteric inhibitor of HIV-1 integrase, a novel class of antiretrovirals that function differently from traditional integrase strand transfer inhibitors (INSTIs). Instead of blocking the active site of the integrase enzyme, ALLINIs bind to a distinct site, inducing aberrant multimerization of integrase, which leads to the production of non-infectious viral particles.[1] GSK3739936 demonstrated potent in vitro activity against wild-type HIV-1 with a reported 50% effective concentration (EC50) of 1.7 nM.[3] A key feature of this compound was its broad-spectrum activity against HIV-1 variants with polymorphisms at amino acid positions 124 and 125 of the integrase enzyme.[1]

Quantitative Data Summary

Given the limited public data, a comprehensive table of cross-resistance for GSK3739936 against a wide array of resistant mutants is not available. The following table summarizes the known antiviral potency of GSK3739936.

Compound	Virus Type	Assay Cell Line	EC50 (nM)	Cytotoxicity (CC50 in MT-2 cells)	Reference
GSK3739936	Wild-type HIV-1	MT-2 cells	1.7	>20,000
GSK3739936	HIV-1 with 124/125 IN polymorphisms	Not specified	Potent activity reported	Not specified

Anticipated Cross-Resistance Profile

Based on its unique mechanism of action, GSK3739936 is anticipated to have a favorable cross-resistance profile with other classes of antiretrovirals.

• Nucleoside/Nucleotide Reverse Transcriptase Inhibitors (NRTIs), Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs), and Protease Inhibitors (PIs): As these drug classes target different viral enzymes (reverse transcriptase and protease), it is highly unlikely that resistance mutations to these drugs would confer cross-resistance to GSK3739936, which targets the integrase enzyme.

• Integrase Strand Transfer Inhibitors (INSTIs): There is a potential for a lack of cross-resistance between GSK3739936 and first-generation INSTIs like raltegravir (B610414) and elvitegravir. Resistance to these INSTIs often involves mutations in the active site of the integrase. Since GSK3739936 binds to an allosteric site, it would likely remain active against viruses with these mutations. However, some second-generation INSTIs have shown retained activity against viruses resistant to first-generation agents, highlighting the complexity of integrase resistance.

Signaling Pathways and Experimental Workflows

The mechanism of action of GSK3739936 and the experimental workflow for assessing antiretroviral cross-resistance are depicted in the following diagrams.

Caption: Mechanism of GSK3739936 action.

Caption: Workflow for antiretroviral cross-resistance testing.

Experimental Protocols

The following is a generalized protocol for assessing the in vitro cross-resistance of an antiretroviral compound. Specific details may vary between laboratories.

Objective: To determine the susceptibility of various drug-resistant HIV-1 strains to GSK3739936 compared to wild-type HIV-1.

Materials:

• Cell lines permissive to HIV-1 infection (e.g., MT-2, TZM-bl).

• Laboratory-adapted HIV-1 strains (e.g., NL4-3, IIIB).

• Site-directed mutant HIV-1 clones containing known resistance mutations for NRTIs, NNRTIs, PIs, and INSTIs.

• GSK3739936 and other antiretroviral drugs for comparison.

• Cell culture medium, supplements, and reagents.

• Assay kits for quantifying viral replication (e.g., p24 antigen ELISA kit, luciferase assay system).

• 96-well cell culture plates.

• CO2 incubator.

Procedure:

• Cell Preparation: Plate permissive cells (e.g., MT-2) in 96-well plates at an appropriate density and incubate overnight.

• Drug Preparation: Prepare serial dilutions of GSK3739936 and other antiretroviral drugs in cell culture medium.

• Infection: Infect the plated cells with a standardized amount of wild-type or drug-resistant HIV-1 virus stock.

• Treatment: Immediately after infection, add the serially diluted compounds to the respective wells. Include control wells with no drug.

• Incubation: Incubate the plates for 4-7 days at 37°C in a humidified CO2 incubator.

• Quantification of Viral Replication: At the end of the incubation period, quantify the extent of viral replication in the cell culture supernatants or cell lysates. This can be done by measuring p24 antigen concentration using an ELISA or by measuring reporter gene activity (e.g., luciferase) in engineered cell lines.

• Data Analysis:

  • Determine the drug concentration that inhibits viral replication by 50% (EC50) for each virus strain and each drug by plotting the percentage of inhibition against the drug concentration and fitting the data to a sigmoidal dose-response curve.

  • Calculate the fold-change in EC50 for each mutant virus by dividing the EC50 value for the mutant by the EC50 value for the wild-type virus. A fold-change significantly greater than 1 indicates reduced susceptibility (resistance).

Conclusion

GSK3739936, as an allosteric HIV-1 integrase inhibitor, held promise for activity against HIV-1 strains resistant to other antiretroviral classes due to its novel mechanism of action. While comprehensive clinical data on its cross-resistance profile remains unavailable due to the cessation of its development, the foundational understanding of its mechanism suggests a low potential for cross-resistance with existing NRTIs, NNRTIs, and PIs. Further investigation into the cross-resistance between ALLINIs and INSTIs is warranted for the development of future generations of HIV-1 inhibitors.

References

• 1. Design, Synthesis, and Preclinical Profiling of GSK3739936 (BMS-986180), an Allosteric Inhibitor of HIV-1 Integrase with Broad-Spectrum Activity toward 124/125 Polymorphs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery and Preclinical Profiling of GSK3839919, a Potent HIV-1 Allosteric Integrase Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GSK3739936 | HIV-1 integrase inhibitor | Probechem Biochemicals [probechem.com]

Head-to-Head Comparison: GSK3739936 vs. BI-224436 in HIV-1 Integrase Inhibition

For Researchers, Scientists, and Drug Development Professionals: An In-depth Analysis of Two Allosteric HIV-1 Integrase Inhibitors

This guide provides a comprehensive head-to-head comparison of two promising allosteric inhibitors of HIV-1 integrase: GSK3739936 (also known as BMS-986180) and BI-224436. Both compounds target the viral enzyme integrase, which is essential for the replication of HIV-1, but they do so through a distinct allosteric mechanism, setting them apart from the clinically approved integrase strand transfer inhibitors (INSTIs). This guide will delve into their comparative potency, selectivity, and pharmacokinetic profiles, supported by experimental data and detailed methodologies.

At a Glance: Key Quantitative Data

The following table summarizes the key in vitro and in vivo data for GSK3739936 and BI-224436, offering a direct comparison of their performance characteristics.

Parameter	GSK3739936 (BMS-986180)	BI-224436
Mechanism of Action	Allosteric HIV-1 Integrase Inhibitor (ALLINI)	Non-Catalytic Site Integrase Inhibitor (NCINI) of HIV-1
Biochemical Potency (IC50)	11.1 nM (HIV-1 Integrase)[1]	15 nM (LTR-cleavage assay)[2][3]
Antiviral Potency (EC50)	1.7 nM[1]	4-15 nM (against different HIV-1 laboratory strains)[4]
Cellular Cytotoxicity (CC50)	>20 µM (MT-2 cells)[1]	>90 µM; 97 µM (C8166 cells); >120 µM (PBMCs)
Selectivity Index (SI)	>11,765	>6,500 (C8166 cells); >8,000 (PBMCs)
Rat Pharmacokinetics
- Oral Bioavailability (F)	52-89%[1]	54%[5]
- Clearance (CL)	Low	0.7% of hepatic flow[5][6]
- Half-life (t1/2)	Moderate to long	8.8 hours[7]

Mechanism of Action: A Shared Allosteric Approach

Both GSK3739936 and BI-224436 are classified as allosteric inhibitors of HIV-1 integrase. Unlike INSTIs that bind to the catalytic site of the enzyme, these compounds bind to a distinct, non-catalytic pocket at the interface of the integrase catalytic core domain (CCD) dimer.[6][8] This allosteric binding induces a conformational change in the enzyme, ultimately inhibiting its function.

The primary mechanism of inhibition for both compounds involves the disruption of the early steps of integration, specifically the 3'-processing of the viral DNA.[9][6][7] This process is a crucial prerequisite for the subsequent strand transfer reaction, where the viral DNA is inserted into the host genome. By preventing 3'-processing, these inhibitors effectively halt the integration process and, consequently, viral replication. Furthermore, this allosteric binding can also interfere with the interaction between integrase and the host protein LEDGF/p75, which is important for the proper localization and function of the pre-integration complex.[8]

HIV-1 Integrase Pathway and Allosteric Inhibition

Experimental Protocols

Antiviral Activity Assay (EC50 Determination)

This protocol outlines a common method for determining the 50% effective concentration (EC50) of antiviral compounds against HIV-1.

• Cell Culture: Maintain a suitable host cell line, such as MT-2 or C8166 cells, in appropriate culture medium supplemented with fetal bovine serum (FBS) and antibiotics.

• Compound Preparation: Prepare a stock solution of the test compound (GSK3739936 or BI-224436) in dimethyl sulfoxide (B87167) (DMSO). Create a series of dilutions of the compound in culture medium.

• Infection: Seed the host cells in a 96-well plate. Infect the cells with a laboratory-adapted strain of HIV-1 (e.g., NL4-3 or HXB2) at a predetermined multiplicity of infection (MOI).

• Treatment: Immediately after infection, add the diluted compounds to the respective wells. Include control wells with virus only (no compound) and cells only (no virus or compound).

• Incubation: Incubate the plates at 37°C in a humidified atmosphere with 5% CO2 for a period of 3 to 5 days.

• Quantification of Viral Replication: Measure the extent of viral replication. This can be done through various methods, such as:

  • p24 Antigen ELISA: Quantify the amount of HIV-1 p24 capsid protein in the culture supernatant.

  • Luciferase Reporter Assay: If using a reporter virus and cell line, measure the luciferase activity, which correlates with viral gene expression.

• Data Analysis: Calculate the percentage of inhibition of viral replication for each compound concentration relative to the virus control. Determine the EC50 value by plotting the percentage of inhibition against the compound concentration and fitting the data to a dose-response curve.

Workflow for Antiviral Activity Assay

Cytotoxicity Assay (CC50 Determination)

This protocol describes the MTT assay, a common method to assess the 50% cytotoxic concentration (CC50) of a compound.

• Cell Seeding: Seed a suitable cell line (e.g., MT-2 or C8166) in a 96-well plate at a predetermined density.

• Compound Treatment: Add serial dilutions of the test compound to the wells. Include control wells with cells and medium only (no compound).

• Incubation: Incubate the plate for the same duration as the antiviral assay (e.g., 3 to 5 days) at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: Add a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) to each well and incubate for 2-4 hours. During this time, viable cells with active mitochondria will reduce the yellow MTT to a purple formazan (B1609692) product.

• Formazan Solubilization: Add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of approximately 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each compound concentration relative to the untreated control cells. Determine the CC50 value by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.[10]

In Vivo Pharmacokinetic Study in Rats

This protocol provides a general outline for a pharmacokinetic study in rats to determine parameters such as oral bioavailability (F), clearance (CL), and half-life (t1/2).

• Animal Model: Use male Sprague-Dawley rats. Acclimate the animals to the laboratory conditions before the study.

• Drug Administration:

  • Intravenous (IV) Group: Administer the compound (formulated in a suitable vehicle) as a single bolus injection into the tail vein at a specific dose.

  • Oral (PO) Group: Administer the compound by oral gavage at a specific dose.

• Blood Sampling: Collect blood samples from the tail vein or another appropriate site at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, and 24 hours) after drug administration.

• Plasma Preparation: Process the blood samples to obtain plasma by centrifugation.

• Bioanalysis: Quantify the concentration of the drug in the plasma samples using a validated analytical method, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Pharmacokinetic Analysis: Use pharmacokinetic software to analyze the plasma concentration-time data and calculate key parameters, including:

  • Area under the concentration-time curve (AUC)

  • Clearance (CL)

  • Volume of distribution (Vd)

  • Half-life (t1/2)

  • Maximum concentration (Cmax) and time to reach maximum concentration (Tmax) for the oral group.

• Bioavailability Calculation: Calculate the absolute oral bioavailability (F) using the formula: F (%) = (AUC_oral / AUC_iv) * (Dose_iv / Dose_oral) * 100.

References

• 1. Allosteric Inhibitor Development Targeting HIV-1 Integrase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. HIV-1 Integrase-DNA Recognition Mechanisms [mdpi.com]
• 3. Pardon Our Interruption [opnme.com]
• 4. Preclinical Profile of BI 224436, a Novel HIV-1 Non-Catalytic Site Integrase Inhibitor [natap.org]
• 5. Preclinical profile of BI 224436, a novel HIV-1 non-catalytic-site integrase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mechanisms and inhibition of HIV integration - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Discovery of BI 224436, a Noncatalytic Site Integrase Inhibitor (NCINI) of HIV-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pardon Our Interruption [opnme.com]
• 9. journals.asm.org [journals.asm.org]
• 10. tsantrizos-group.mcgill.ca [tsantrizos-group.mcgill.ca]

Assessing the In Vivo Relevance of GSK3739936: A Comparative Guide to a Novel HIV-1 Allosteric Integrase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

GSK3739936 is a potent, preclinical allosteric inhibitor of HIV-1 integrase (ALLINI) that has demonstrated significant promise in in vitro studies. This guide provides a comprehensive comparison of GSK3739936 with other relevant ALLINIs, BI 224436 and GS-9822, to critically assess the translation of its in vitro activity to in vivo models. The information presented herein is intended to aid researchers in evaluating the potential of GSK3739936 and similar compounds in the landscape of HIV-1 drug development.

Mechanism of Action: A Novel Approach to HIV-1 Inhibition

GSK3739936 employs a novel mechanism of action, distinct from traditional integrase strand transfer inhibitors (INSTIs). As an ALLINI, it binds to a pocket at the interface of two HIV-1 integrase monomers. This binding event promotes aberrant integrase multimerization, leading to the production of replication-deficient viral particles.[1][2] This allosteric modulation disrupts the normal function of the integrase enzyme, a critical component of the viral replication cycle.

Caption: Mechanism of action of GSK3739936.

In Vitro Performance: A Head-to-Head Comparison

The in vitro potency of GSK3739936 has been evaluated against various HIV-1 strains, particularly those with polymorphisms at amino acid positions 124 and 125 of the integrase enzyme. A summary of its performance alongside comparator ALLINIs is presented below.

Compound	HIV-1 Strain/Polymorphism	EC50 (nM)	CC50 (µM)	Therapeutic Index (TI = CC50/EC50)	Reference
GSK3739936	Most 124/125 variants	1.7	N/A	N/A
BI 224436	Laboratory Strains	<15	>90	>6000	[3][4]
GS-9822	Wild-type HIV-1	2.2 - 2.5	>10	>4000	[1]

Note: A specific CC50 value for GSK3739936 was not available in the reviewed literature, precluding a direct calculation of its therapeutic index. However, it is described as having an "excellent potency in vitro". N/A: Not Available.

In Vivo Pharmacokinetics: Translating In Vitro Potency

The in vivo relevance of a drug candidate is heavily dependent on its pharmacokinetic profile. Preclinical studies in various animal models provide crucial insights into a compound's absorption, distribution, metabolism, and excretion (ADME) properties.

Compound	Species	Clearance (CL) (% of Hepatic Blood Flow)	Oral Bioavailability (F) (%)	Key Findings	Reference
GSK3739936	Rat	N/A	Good	Exhibited a good pharmacokinetic profile.	[5]
BI 224436	Rat	0.7	54	Excellent pharmacokinetic profiles in preclinical species.	[3][4]
Dog	8	81	[3][4]
Monkey	23	82	[3][4]
GS-9822	Rat	Low	Favorable	Favorable oral pharmacokinetic profiles with low systemic clearance.	[1][6]
Dog	Low	Favorable	[1][6]
Monkey	Low	Favorable	[1][6]

Note: While specific pharmacokinetic parameters for GSK3739936 are not detailed in a comparative table, the primary literature describes its preclinical lead as having a "good pharmacokinetic (PK) profile in preclinical species".[5] However, development was halted due to findings in rat toxicology studies.

Experimental Protocols

Detailed experimental protocols are essential for the replication and validation of scientific findings. Below are representative protocols for the key assays used to evaluate GSK3739936 and similar compounds.

In Vitro Antiviral Activity Assay

This assay determines the concentration of the compound required to inhibit 50% of viral replication (EC50).

Caption: Workflow for in vitro antiviral assay.

Protocol:

• Cell Culture: Maintain a susceptible human T-cell line (e.g., MT-2) in appropriate culture medium supplemented with fetal bovine serum and antibiotics.

• Compound Preparation: Prepare a stock solution of GSK3739936 in a suitable solvent (e.g., DMSO) and perform serial dilutions to obtain a range of concentrations.

• Infection: Infect the host cells with a laboratory-adapted or clinical isolate of HIV-1 at a predetermined multiplicity of infection (MOI).

• Treatment: Add the serially diluted GSK3739936 to the infected cell cultures. Include appropriate controls (virus-only and cells-only).

• Incubation: Incubate the plates at 37°C in a humidified CO2 incubator for 5-7 days.

• Quantification of Viral Replication: At the end of the incubation period, quantify the extent of viral replication. This can be done by measuring the level of the p24 capsid protein in the culture supernatant using an enzyme-linked immunosorbent assay (ELISA) or by using a reporter virus that expresses an easily quantifiable enzyme like luciferase.

• Data Analysis: Determine the EC50 value by plotting the percentage of viral inhibition against the drug concentration and fitting the data to a sigmoidal dose-response curve.

Cytotoxicity Assay (CC50)

This assay determines the concentration of the compound that reduces the viability of host cells by 50% (CC50).

Protocol:

• Cell Seeding: Seed uninfected host cells in a 96-well plate at a specific density.

• Compound Addition: Add serial dilutions of GSK3739936 to the cells.

• Incubation: Incubate the plates for the same duration as the antiviral assay.

• Viability Assessment: Measure cell viability using a colorimetric assay such as MTT or a luminescence-based assay that measures ATP content.

• Data Analysis: Calculate the CC50 value by plotting the percentage of cell viability against the drug concentration.

Preclinical Pharmacokinetic Study in Rats

This study evaluates the ADME properties of the compound in an animal model.

Caption: Workflow for a preclinical PK study.

Protocol:

• Animal Dosing: Administer a single dose of GSK3739936 to a cohort of rats via both intravenous (IV) and oral (PO) routes.

• Blood Sampling: Collect blood samples from the rats at multiple time points post-dosing (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours).

• Plasma Preparation: Process the blood samples to separate the plasma.

• Bioanalysis: Quantify the concentration of GSK3739936 in the plasma samples using a validated analytical method, typically liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Pharmacokinetic Analysis: Use pharmacokinetic software to analyze the plasma concentration-time data and calculate key parameters such as clearance (CL), volume of distribution (Vd), half-life (t1/2), and oral bioavailability (F).

Discussion and Future Perspectives

GSK3739936 demonstrates potent in vitro activity against a range of HIV-1 variants, a hallmark of a promising antiviral candidate. Its novel allosteric mechanism of action offers a potential advantage against viral strains resistant to existing drug classes. The favorable preclinical pharmacokinetic profile observed in early studies further supported its potential for in vivo efficacy.

However, the translation from in vitro promise to in vivo success is not without its challenges. The discontinuation of the preclinical development of the lead compound associated with GSK3739936 due to findings in rat toxicology studies underscores the critical importance of thorough safety assessments. While specific details of the toxicity are not fully disclosed in the available literature, it highlights a significant hurdle for this chemical series.

The comparator compounds, BI 224436 and GS-9822, provide valuable context. Both have demonstrated potent in vitro and favorable in vivo pharmacokinetic profiles across multiple species. The progression of BI 224436 to early clinical trials, despite its eventual discontinuation for undisclosed reasons, indicates that the ALLINI class of inhibitors holds therapeutic potential.

Future research in this area should focus on:

• Structure-Toxicity Relationship Studies: Understanding the structural motifs responsible for the observed toxicity of the GSK3739936 lead compound is crucial for designing safer analogues.

• Broadening the Antiviral Spectrum: Continued evaluation against a wider panel of clinical isolates and resistant strains is necessary to fully characterize the antiviral profile of new ALLINIs.

• In-depth Mechanistic Studies: Further elucidation of the molecular interactions between ALLINIs and the HIV-1 integrase will facilitate the rational design of next-generation inhibitors with improved potency and safety profiles.

References

• 1. GS-9822, a Preclinical LEDGIN Candidate, Displays a Block-and-Lock Phenotype in Cell Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pardon Our Interruption [opnme.com]
• 3. Preclinical profile of BI 224436, a novel HIV-1 non-catalytic-site integrase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Design, Synthesis, and Preclinical Profiling of GSK3739936 (BMS-986180), an Allosteric Inhibitor of HIV-1 Integrase with Broad-Spectrum Activity toward 124/125 Polymorphs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]

Benchmarking GSK3739936: A Comparative Guide to Next-Generation HIV Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The landscape of HIV treatment is continually evolving, with novel inhibitors offering new mechanisms of action to combat drug resistance and improve long-term therapeutic outcomes. This guide provides a comprehensive comparison of the investigational allosteric integrase inhibitor (ALLINI), GSK3739936, against a selection of next-generation HIV inhibitors that are either recently approved or in late-stage development. We present key performance data, detailed experimental methodologies, and visual representations of their mechanisms within the HIV lifecycle.

Executive Summary

GSK3739936 is an allosteric inhibitor of HIV-1 integrase, a novel mechanism that promotes aberrant multimerization of the integrase enzyme, leading to the production of non-infectious virus particles.[1] While showing potent in vitro activity, its development was halted due to adverse toxicological findings in preclinical studies.[1][2] This guide benchmarks GSK3739936 against a new wave of inhibitors targeting different stages of the HIV lifecycle, including capsid inhibitors, attachment inhibitors, and nucleoside reverse transcriptase translocation inhibitors (NRTTIs). These next-generation agents offer the potential for long-acting formulations and activity against multi-drug resistant HIV strains.

Data Presentation: Quantitative Comparison of HIV Inhibitors

The following table summarizes the in vitro efficacy (EC50/IC50) and resistance profiles of GSK3739936 and selected next-generation HIV inhibitors.

Inhibitor	Drug Class	Mechanism of Action	Potency (EC50/IC50)	Key Resistance-Associated Mutations
GSK3739936	Allosteric Integrase Inhibitor (ALLINI)	Promotes aberrant integrase multimerization, disrupting viral maturation.[1]	Data not publicly available.	Not extensively studied due to discontinuation.
Lenacapavir	Capsid Inhibitor	Binds to the viral capsid protein, interfering with multiple stages of the viral lifecycle, including nuclear entry and virion assembly.	EC50: ~12-314 pM against various cell lines.	Q67H, N74D, M66I.[3][4][5]
Islatravir	Nucleoside Reverse Transcriptase Translocation Inhibitor (NRTTI)	Inhibits reverse transcriptase by causing immediate and delayed chain termination.	EC50: 3.6 nM against wild-type HIV-1.	M184I, M184V.[6][7][8]
Fostemsavir (active metabolite: Temsavir)	Attachment Inhibitor	Binds to the gp120 subunit of the viral envelope, preventing attachment to the host CD4+ T-cell.	Median Temsavir IC50: 0.67 nM.	S375, M426, M434 in gp120.[9][10][11]
Ibalizumab	Post-Attachment Inhibitor (Monoclonal Antibody)	Binds to the CD4 receptor on host cells, preventing viral entry after attachment.	Median EC50: 31 ng/mL against multi-drug resistant isolates.[12]	Reduced expression or loss of N-linked glycosylation sites in the V5 loop of gp120.[13]

Experimental Protocols

Detailed methodologies for key in vitro assays used to evaluate the efficacy and resistance of these HIV inhibitors are provided below.

HIV-1 p24 Antigen Capture Assay for Antiviral Potency (EC50) Determination

This assay quantifies the production of the HIV-1 p24 core antigen in cell culture supernatants, which is a marker of viral replication. A reduction in p24 levels in the presence of an inhibitor indicates its antiviral activity.

Materials:

• HIV-1 permissive cell line (e.g., MT-2, PM1-T)

• HIV-1 laboratory strain (e.g., NL4-3)

• Complete tissue culture media (e.g., RPMI 1640 with 10% fetal bovine serum)

• Test compounds (GSK3739936 and comparators)

• HIV-1 p24 Antigen ELISA kit

• 96-well cell culture plates

• 37°C, 5% CO2 incubator

Procedure:

• Cell Plating: Seed the HIV-1 permissive cells into a 96-well plate at a predetermined density.

• Compound Dilution: Prepare serial dilutions of the test compounds in complete tissue culture media.

• Infection and Treatment: Add the diluted compounds to the plated cells. Subsequently, infect the cells with a standardized amount of HIV-1. Include control wells with virus and no compound (virus control) and cells with no virus or compound (cell control).

• Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for a period that allows for multiple rounds of viral replication (typically 4-7 days).

• Supernatant Collection: After incubation, carefully collect the cell culture supernatant from each well.

• p24 ELISA: Quantify the amount of p24 antigen in each supernatant sample using a commercial HIV-1 p24 Antigen ELISA kit, following the manufacturer's instructions.[14][15][16]

• Data Analysis: Determine the concentration of each compound that inhibits p24 production by 50% (EC50) compared to the virus control. This is typically calculated using non-linear regression analysis.

Phenotypic Drug Susceptibility Assay for Resistance Profiling

This assay measures the ability of a virus to replicate in the presence of varying concentrations of an antiviral drug. It is used to determine the fold-change in susceptibility of a mutant virus compared to a wild-type virus.

Materials:

• Recombinant HIV-1 strains (wild-type and mutants with specific resistance-associated mutations)

• Reporter cell line (e.g., TZM-bl, which expresses luciferase upon HIV-1 infection)

• Complete tissue culture media

• Test compounds

• 96-well cell culture plates

• Luciferase assay reagent

• Luminometer

Procedure:

• Cell Plating: Seed the reporter cell line into a 96-well plate.

• Compound Dilution: Prepare serial dilutions of the test compounds in complete tissue culture media.

• Infection and Treatment: Add the diluted compounds to the plated cells. Subsequently, infect the cells with either the wild-type or mutant HIV-1 strain.

• Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for 48-72 hours.

• Luciferase Assay: Lyse the cells and measure the luciferase activity in each well using a luminometer, following the instructions of the luciferase assay kit.

• Data Analysis: Calculate the drug concentration that inhibits viral replication (as measured by luciferase activity) by 50% (IC50) for both the wild-type and mutant viruses.[17][18] The fold-change in resistance is determined by dividing the IC50 of the mutant virus by the IC50 of the wild-type virus.[17][19]

Visualizing Mechanisms of Action

The following diagrams illustrate the points of intervention for GSK3739936 and the next-generation HIV inhibitors within the viral lifecycle and a typical experimental workflow.

Caption: HIV lifecycle and inhibitor targets.

Caption: In vitro anti-HIV drug evaluation workflow.

References

• 1. Design, Synthesis, and Preclinical Profiling of GSK3739936 (BMS-986180), an Allosteric Inhibitor of HIV-1 Integrase with Broad-Spectrum Activity toward 124/125 Polymorphs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery and Preclinical Profiling of GSK3839919, a Potent HIV-1 Allosteric Integrase Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lenacapavir resistance analysis in a phase Ib clinical proof of-concept study: Resistance to HIV Capsid Inhibitor Rare and Linked to Single Mutation [natap.org]
• 4. researchgate.net [researchgate.net]
• 5. ACTIVITY AND RESISTANCE CHARACTERIZATION OF THE HIV CAPSID INHIBITOR LENACAPAVIR [natap.org]
• 6. Islatravir Has a High Barrier to Resistance and Exhibits a Differentiated Resistance Profile from Approved Nucleoside Reverse Transcriptase Inhibitors (NRTIs) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Islatravir Has a High Barrier to Resistance and Exhibits a Differentiated Resistance Profile from Approved Nucleoside Reverse Transcriptase Inhibitors (NRTIs) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. HIV-1 Resistance to Islatravir/Tenofovir Combination Therapy in Wild-Type or NRTI-Resistant Strains of Diverse HIV-1 Subtypes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Viral Drug Resistance Through 48 Weeks, in a Phase 2b, Randomized, Controlled Trial of the HIV-1 Attachment Inhibitor Prodrug, Fostemsavir - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Viral Drug Resistance Through 48 Weeks, in a Phase 2b, Randomized, Controlled Trial of the HIV-1 Attachment Inhibitor Prodrug, Fostemsavir - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. IBALIZUMAB FDA Product Insert [natap.org]
• 13. Ibalizumab, a Novel Monoclonal Antibody for the Management of Multidrug-Resistant HIV-1 Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ablinc.com [ablinc.com]
• 15. ablinc.com [ablinc.com]
• 16. en.hillgene.com [en.hillgene.com]
• 17. hiv.guidelines.org.au [hiv.guidelines.org.au]
• 18. Resistance testing: phenotype | Johns Hopkins HIV Guide [hopkinsguides.com]
• 19. Laboratory Testing: Drug-Resistance Testing | NIH [clinicalinfo.hiv.gov]

Unveiling GSK3739936: A Deep Dive into its Novel Allosteric Mechanism Against HIV-1

For Immediate Release

[City, State] – [Date] – A comprehensive analysis of GSK3739936, a potent allosteric inhibitor of HIV-1 integrase (ALLINI), reveals a novel dual mechanism of action that sets it apart from other antiretroviral agents. This guide provides a detailed comparison of GSK3739936 with other ALLINIs, supported by experimental data, to offer researchers, scientists, and drug development professionals a clear understanding of its unique properties.

GSK3739936 targets the HIV-1 integrase, a crucial enzyme for viral replication, not at its active site, but at an allosteric pocket at the dimer interface of the catalytic core domain. This binding induces aberrant multimerization of the integrase, leading to the formation of replication-deficient viral particles.[1] Furthermore, GSK3739936 inhibits the interaction between the integrase and the host protein, lens epithelium-derived growth factor (LEDGF/p75), which is essential for the integration of the viral DNA into the host cell's genome. This dual-action mechanism presents a significant advancement in the quest for more effective HIV-1 therapies.

Comparative Analysis of Allosteric HIV-1 Integrase Inhibitors

To contextualize the performance of GSK3739936, this guide presents a comparative summary of its in vitro efficacy and cytotoxicity against other notable ALLINIs. The data, compiled from various studies, highlights the potency of this class of inhibitors.

Compound	IC50 (nM)	EC50 (nM)	CC50 (µM)	Cell Line	Virus Strain	Reference
GSK3739936 (BMS-986180)	11.1 (Biochemical Assay)	1.7	>20	MT-2	HIV-1	[2]
BI-224436	15 (LTR-cleavage assay)	11-27	110	C8166	Wild-type & variants	[3]
STP0404	N/A	0.41	>10	PBMCs	HIV-1 NL4-3	[4]
GS-9822	N/A	N/A	N/A	N/A	N/A	Data not available in searched articles
BDM-2	N/A	8.7	N/A	MT-4	HIV-1 NL4-3	[1]
S-I-82	820 (IN-LEDGF/p75 HTRF)	N/A	N/A	N/A	N/A	[1]

Disclaimer: The data presented in this table is compiled from different sources and may have been generated using varying experimental conditions. Direct, head-to-head comparative studies are limited.

Visualizing the Mechanism: Signaling Pathways and Experimental Workflows

To further elucidate the novel mechanism of GSK3739936 and the experimental approaches used for its validation, the following diagrams are provided.

Figure 1: Mechanism of Action of GSK3739936.

Figure 2: Experimental Workflows.

Detailed Experimental Protocols

To ensure transparency and reproducibility, the following are detailed protocols for the key experiments used to validate the mechanism of action of GSK3739936.

Homogeneous Time-Resolved Fluorescence (HTRF) Assay for IN-LEDGF/p75 Interaction

This assay is used to quantify the inhibitory effect of compounds on the interaction between HIV-1 integrase (IN) and LEDGF/p75.

Materials:

• Recombinant HIV-1 Integrase (tagged, e.g., 6xHis)

• Recombinant LEDGF/p75 (tagged, e.g., FLAG)

• Anti-tag donor and acceptor fluorophore-conjugated antibodies (e.g., Anti-6His-Europium cryptate and Anti-FLAG-XL665)

• GSK3739936 and other test compounds

• Assay buffer

• 384-well low-volume plates

Protocol:

• Prepare serial dilutions of GSK3739936 and other test compounds in the assay buffer.

• Add a fixed concentration of tagged HIV-1 integrase and tagged LEDGF/p75 to each well of the 384-well plate.

• Add the diluted compounds to the respective wells.

• Add the donor and acceptor antibody-fluorophore conjugates to the wells.

• Incubate the plate at room temperature for a specified time (e.g., 1-4 hours) to allow the binding reaction to reach equilibrium.

• Read the plate using an HTRF-compatible plate reader, measuring the fluorescence emission at both the donor and acceptor wavelengths.

• Calculate the HTRF ratio and plot the results against the compound concentration to determine the IC50 value.

AlphaLISA Assay for IN-RNA Binding

This assay measures the ability of a compound to disrupt the binding of HIV-1 integrase to viral RNA.

Materials:

• Biotinylated viral RNA corresponding to the U5 end of the HIV-1 LTR

• Recombinant HIV-1 Integrase (tagged, e.g., GST)

• Streptavidin-coated donor beads

• Anti-tag acceptor beads (e.g., Anti-GST)

• GSK3739936 and other test compounds

• Assay buffer

• 384-well plates

Protocol:

• Prepare serial dilutions of GSK3739936 and other test compounds in the assay buffer.

• Add a fixed concentration of biotinylated viral RNA and tagged HIV-1 integrase to each well of the 384-well plate.

• Add the diluted compounds to the respective wells.

• Add the streptavidin-coated donor beads and anti-tag acceptor beads to the wells.

• Incubate the plate in the dark at room temperature for a specified time (e.g., 60 minutes).

• Read the plate using an AlphaLISA-compatible plate reader.

• Analyze the data to determine the percentage of inhibition of the IN-RNA interaction by the test compounds.

HIV-1 Infectivity Assay

This cell-based assay determines the concentration of a compound required to inhibit HIV-1 replication by 50% (EC50).

Materials:

• HIV-1 permissive cell line (e.g., MT-2, CEMx174, or PBMCs)

• Laboratory-adapted or clinical isolate of HIV-1

• GSK3739936 and other test compounds

• Cell culture medium and supplements

• 96-well cell culture plates

• p24 antigen ELISA kit or a reporter virus system (e.g., luciferase)

Protocol:

• Seed the HIV-1 permissive cells in a 96-well plate.

• Prepare serial dilutions of GSK3739936 and other test compounds in cell culture medium.

• Add the diluted compounds to the cells and incubate for a short period.

• Infect the cells with a known amount of HIV-1.

• Incubate the infected cells for a period of 3-7 days.

• Quantify the extent of viral replication by measuring the p24 antigen concentration in the culture supernatant using an ELISA kit or by measuring the reporter gene expression.

• Plot the percentage of inhibition of viral replication against the compound concentration to determine the EC50 value.

Conclusion

GSK3739936 represents a significant development in the field of HIV-1 therapeutics. Its novel allosteric mechanism of action, characterized by the induction of aberrant integrase multimerization and the inhibition of the IN-LEDGF/p75 interaction, offers a promising strategy to combat HIV-1 replication. The comparative data and detailed experimental protocols provided in this guide are intended to facilitate further research and development of this important class of antiretroviral compounds.

References

• 1. Biological and Structural Analyses of New Potent Allosteric Inhibitors of HIV-1 Integrase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bpsbioscience.com [bpsbioscience.com]
• 3. Pardon Our Interruption [opnme.com]
• 4. A highly potent and safe pyrrolopyridine-based allosteric HIV-1 integrase inhibitor targeting host LEDGF/p75-integrase interaction site - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of GSK3739936: A Guide for Laboratory Professionals

For immediate reference, treat GSK3739936 as a hazardous chemical waste stream. As an investigational compound, a specific Safety Data Sheet (SDS) is not publicly available. Therefore, all disposal procedures must adhere to stringent institutional and regulatory guidelines for hazardous waste.

This guide provides essential safety and logistical information for the proper disposal of GSK3739936, an investigational allosteric HIV-1 integrase inhibitor. The following procedures are based on established best practices for the handling and disposal of novel small molecule inhibitors in a laboratory setting.[1] Researchers, scientists, and drug development professionals must consult and strictly follow their institution's Environmental Health and Safety (EHS) guidelines for chemical waste disposal.[1]

Chemical and Physical Properties

While a comprehensive official safety data sheet for GSK3739936 is not publicly available, some key chemical data has been identified. This information is crucial for correct labeling and waste manifest documentation.

Property	Value
Chemical Name	(S)-2-(tert-butoxy)-2-(4-(4,4-dimethylpiperidin-1-yl)-5-(4-(4-fluorophenethoxy)phenyl)-2,6-dimethylpyridin-3-yl)acetic acid
Synonyms	GSK-3739936, BMS-986180
Molecular Formula	C34H43FN2O4
Molecular Weight	562.73 g/mol [2]
CAS Number	Unknown[2]

Personal Protective Equipment (PPE)

Standard laboratory PPE is mandatory when handling GSK3739936 in any form (solid or in solution). This includes, but is not limited to:

• Safety goggles or glasses with side shields

• A lab coat

• Chemical-resistant gloves

Step-by-Step Disposal Protocol

The disposal of investigational compounds like GSK3739936 should always be managed through your institution's hazardous waste program.[3] Never dispose of this compound down the drain or in regular trash.

1. Waste Segregation and Collection:

• Solid Waste:

  • Collect all solid waste contaminated with GSK3739936 (e.g., weighing paper, contaminated gloves, pipette tips) in a designated, leak-proof hazardous waste container.

  • Ensure the container is compatible with the chemical nature of the waste.

• Liquid Waste:

  • Collect all liquid waste containing GSK3739936 (e.g., unused stock solutions, experimental media) in a dedicated, sealed, and leak-proof container.

  • Do not mix with other incompatible waste streams.

• Sharps Waste:

  • Any sharps (needles, scalpels, etc.) contaminated with GSK3739936 must be disposed of in a designated, puncture-resistant sharps container labeled as hazardous waste.

2. Labeling:

• Properly label all waste containers with a "HAZARDOUS WASTE" tag provided by your institution's EHS department.

• The label must include:

  • The full chemical name: "GSK3739936" and any other chemical constituents (including solvents).

  • The concentration or percentage of each component.

  • The name of the Principal Investigator (PI).

  • The laboratory location (building and room number).

  • Contact information for the research team.

3. Storage:

• Store all waste containers in a designated and secure Satellite Accumulation Area (SAA).

• The SAA should be located at or near the point of generation and under the control of laboratory personnel.

• Keep waste containers closed except when adding waste.

• It is good practice to use secondary containment, such as a larger tub, for liquid waste containers.

4. Waste Pickup and Disposal:

• Once the waste container is full or ready for disposal, follow your institution's specific procedures to request a chemical waste pickup.

• Your institution's EHS department will coordinate with a certified hazardous materials vendor for transport and final disposal, which is typically high-temperature incineration.

5. Empty Container Disposal:

• A container that held GSK3739936 is not considered empty until it has been triple-rinsed.

• The first rinse of the container must be collected and disposed of as hazardous liquid waste.

• After thorough rinsing, deface or remove the original label and dispose of the container according to your institution's guidelines for non-hazardous solid waste.

Experimental Workflow and Disposal Plan

References

• 1. benchchem.com [benchchem.com]
• 2. medkoo.com [medkoo.com]
• 3. research.cuanschutz.edu [research.cuanschutz.edu]

Safeguarding Researchers: A Comprehensive Guide to Handling GSK3739936

Essential safety protocols and logistical plans are crucial for the safe handling and disposal of investigational compounds like GSK3739936, especially in the absence of a specific Safety Data Sheet (SDS). This guide provides a framework for researchers, scientists, and drug development professionals to mitigate risks associated with this novel allosteric inhibitor of HIV-1 integrase. The following recommendations are based on the precautionary principle, treating the compound as potentially hazardous due to the lack of comprehensive toxicological data.

Personal Protective Equipment (PPE): A Multi-Tiered Approach

A risk-based approach should be adopted when selecting PPE for handling GSK3739936. The level of protection must correspond to the potential for exposure during a given procedure. It is imperative to always consult your institution's Environmental Health and Safety (EHS) department for specific guidance.

Activity	Required Personal Protective Equipment
Low-Risk Activities (e.g., handling sealed containers, visual inspection)	- Standard laboratory coat- Safety glasses with side shields- Nitrile gloves
Moderate-Risk Activities (e.g., weighing of solids, preparation of stock solutions, dilutions)	- Disposable lab coat or gown with tight-fitting cuffs- Chemical splash goggles- Double-gloving with nitrile gloves- Use of a certified chemical fume hood is mandatory
High-Risk Activities (e.g., handling large quantities, potential for aerosol generation)	- Disposable, chemical-resistant suit or coveralls- Full-face shield over chemical splash goggles- Double-gloving with chemically resistant gloves (e.g., nitrile)- A NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates- All manipulations must be performed within a certified chemical fume hood or a glove box.

Operational Plan: From Receipt to Disposal

A clear, step-by-step operational plan is essential for minimizing the risk of exposure to GSK3739936.

1. Compound Receipt and Storage:

• Upon receipt, visually inspect the container for any signs of damage or leakage.

• The compound should be stored in a designated, well-ventilated, and restricted-access area.

• The storage container must be clearly labeled with the compound name, known hazards (e.g., "Caution: Investigational Compound, Toxicity Unknown"), and the date of receipt.

2. Experimental Procedures:

• Preparation: Before handling the compound, ensure that all necessary PPE is readily available and in good condition.[1][2] A designated workspace within a chemical fume hood should be prepared and decontaminated before and after each use.

• Weighing: All weighing of solid GSK3739936 must be conducted within a chemical fume hood or a balance enclosure to prevent the inhalation of fine powders.

• Dissolution: When preparing solutions, add the solvent to the solid compound slowly to avoid splashing.

• General Handling: At a minimum, a lab coat, safety glasses, and gloves should be worn when working in a laboratory with hazardous materials.[1] Avoid wearing latex gloves as they offer poor protection against many chemicals.[1]

3. Spill and Emergency Procedures:

• In case of a small spill, decontaminate the area using an appropriate method (consult with your EHS department). All materials used for cleanup should be treated as hazardous waste.

• For larger spills, evacuate the area and notify your institution's emergency response team.

• In the event of skin or eye contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.

Disposal Plan: Ensuring Safe and Compliant Waste Management

All waste generated from the handling of GSK3739936, including empty containers, contaminated PPE, and unused compound, must be treated as hazardous chemical waste.

• Waste Segregation: All GSK3739936 waste must be collected in a dedicated, clearly labeled, and leak-proof hazardous waste container.

• Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical name "GSK3739936".

• Disposal: The disposal of investigational drug waste must be handled by a certified hazardous waste vendor in accordance with local, state, and federal regulations.[3][4][5] This typically involves incineration at a permitted facility.[3][4] Do not dispose of this compound down the drain or in the regular trash.

Safe Handling Workflow for GSK3739936

Caption: Workflow for the safe handling of GSK3739936.

By adhering to these guidelines, researchers can create a safer laboratory environment and minimize the potential risks associated with handling novel investigational compounds.

References

• 1. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 2. 3.1 Laboratory Responsibilities for Personal Protective Equipment | Environment, Health and Safety [ehs.cornell.edu]
• 3. research.cuanschutz.edu [research.cuanschutz.edu]
• 4. medicalcenter.virginia.edu [medicalcenter.virginia.edu]
• 5. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]